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  • Product: 6-Chloro-2-methylpyridine-3-carbonyl chloride
  • CAS: 62366-52-3

Core Science & Biosynthesis

Foundational

Spectroscopic Data of 6-Chloro-2-methylpyridine-3-carbonyl chloride: An In-depth Technical Guide

Introduction 6-Chloro-2-methylpyridine-3-carbonyl chloride is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Its trifunctional pyridine scaffold, featuring a chloro substituent, a methy...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

6-Chloro-2-methylpyridine-3-carbonyl chloride is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Its trifunctional pyridine scaffold, featuring a chloro substituent, a methyl group, and a reactive carbonyl chloride moiety, allows for diverse chemical transformations. A thorough understanding of its spectroscopic properties is paramount for reaction monitoring, quality control, and structural confirmation. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering insights into the interpretation of its spectral features.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of 6-Chloro-2-methylpyridine-3-carbonyl chloride are numbered as follows:

Caption: Molecular structure of 6-Chloro-2-methylpyridine-3-carbonyl chloride with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 6-Chloro-2-methylpyridine-3-carbonyl chloride, both ¹H and ¹³C NMR provide distinct signals that can be unambiguously assigned.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show three distinct signals: two in the aromatic region corresponding to the pyridine ring protons and one in the aliphatic region for the methyl group protons.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~8.15d1HH5
~7.40d1HH4
~2.70s3HCH₃ (C7)

Interpretation:

  • H5 (δ ~8.15): This proton is expected to be the most downfield of the aromatic protons due to the deshielding effects of the adjacent nitrogen atom and the chlorine atom at the 6-position. It will appear as a doublet due to coupling with H4.

  • H4 (δ ~7.40): This proton is upfield relative to H5. It will also appear as a doublet due to coupling with H5. The typical coupling constant for ortho protons on a pyridine ring is in the range of 6-10 Hz.[1]

  • CH₃ (δ ~2.70): The methyl protons at the 2-position will appear as a singlet as there are no adjacent protons to couple with. Its chemical shift is in the typical range for a methyl group attached to an aromatic ring.

Predicted_1H_NMR axis Chemical Shift (ppm) 9 9 8 8 7 7 6 6 5 5 4 4 3 3 2 2 1 1 0 0 H5 H5 (d) H4 H4 (d) CH3 CH₃ (s)

Caption: Predicted ¹H NMR spectrum of 6-Chloro-2-methylpyridine-3-carbonyl chloride.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct signals, corresponding to the seven carbon atoms in the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)Assignment
~167.0C8 (C=O)
~159.0C2
~152.0C6
~140.0C5
~131.0C3
~125.0C4
~23.0C7 (CH₃)

Interpretation:

  • C8 (δ ~167.0): The carbonyl carbon of the acyl chloride is the most deshielded carbon and appears significantly downfield.

  • C2 and C6 (δ ~159.0 and ~152.0): These carbons are attached to the electronegative nitrogen atom and are therefore deshielded. C6 is further deshielded by the attached chlorine atom.

  • C5 and C4 (δ ~140.0 and ~125.0): These are the protonated carbons of the pyridine ring.

  • C3 (δ ~131.0): This carbon is attached to the carbonyl chloride group, which influences its chemical shift.

  • C7 (δ ~23.0): The methyl carbon appears in the typical aliphatic region.

Experimental Protocol for NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 10-20 mg of 6-Chloro-2-methylpyridine-3-carbonyl chloride in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

  • Instrument Setup: Use a 500 MHz (or higher) NMR spectrometer. Tune and shim the instrument to obtain optimal resolution.

  • ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typically, 8-16 scans are sufficient.

  • ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans (e.g., 128 or more) will be necessary to achieve a good signal-to-noise ratio.

  • Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to TMS (0.00 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 6-Chloro-2-methylpyridine-3-carbonyl chloride will be dominated by the strong absorption of the carbonyl group.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignment
~1775StrongC=O stretch (acyl chloride)
~1580, ~1450MediumC=C and C=N stretching (pyridine ring)
~1100MediumC-Cl stretch (aryl chloride)
~850MediumC-H out-of-plane bending

Interpretation:

The most characteristic band in the IR spectrum is the strong C=O stretching vibration of the acyl chloride functional group, which is expected to appear at a high wavenumber, typically around 1775 cm⁻¹. The presence of aromatic C=C and C=N stretching vibrations confirms the pyridine ring. The C-Cl stretch of the aryl chloride is also expected to be observable.

Experimental Protocol for IR Spectroscopy
  • Sample Preparation: As the compound is a solid, the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly on the ATR crystal.

  • Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

The molecular ion peak [M]⁺ should be observable, with a characteristic isotopic pattern due to the presence of two chlorine atoms. The most abundant isotope of chlorine is ³⁵Cl, and ³⁷Cl has a natural abundance of about one-third of ³⁵Cl. Therefore, we expect to see peaks for [M]⁺, [M+2]⁺, and [M+4]⁺.

  • Molecular Weight: 191.01 g/mol

  • [M]⁺ (C₇H₅³⁵Cl₂NO)⁺: m/z = 190

  • [M+2]⁺ (C₇H₅³⁵Cl³⁷ClNO)⁺: m/z = 192

  • [M+4]⁺ (C₇H₅³⁷Cl₂NO)⁺: m/z = 194

Proposed Fragmentation Pathway:

MS_Fragmentation M [M]⁺ m/z = 190/192/194 M_minus_Cl [M-Cl]⁺ m/z = 155/157 M->M_minus_Cl - Cl• M_minus_COCl [M-COCl]⁺ m/z = 127/129 M->M_minus_COCl - •COCl M_minus_Cl_minus_CO [M-Cl-CO]⁺ m/z = 127/129 M_minus_Cl->M_minus_Cl_minus_CO - CO

Caption: Proposed mass spectrometry fragmentation pathway for 6-Chloro-2-methylpyridine-3-carbonyl chloride.

Interpretation:

The primary fragmentation is expected to be the loss of a chlorine radical from the carbonyl chloride group to form a stable acylium ion at m/z 155/157. Subsequent loss of a carbon monoxide molecule would lead to the fragment at m/z 127/129. Another possible fragmentation pathway is the loss of the entire carbonyl chloride radical to give the ion at m/z 127/129 directly.

Experimental Protocol for Mass Spectrometry
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample or after separation by gas chromatography (GC-MS).

  • Ionization: Use Electron Ionization (EI) at 70 eV.

  • Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-300.

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive analytical profile of 6-Chloro-2-methylpyridine-3-carbonyl chloride. The predicted ¹H NMR, ¹³C NMR, IR, and MS data are consistent with the proposed structure and offer a reliable basis for the identification and characterization of this important chemical intermediate. The provided experimental protocols serve as a practical starting point for researchers and scientists working with this compound.

References

  • University of Calgary. (n.d.). Spectroscopic Analysis of Acyl Chlorides. Retrieved February 14, 2026, from [Link]

  • Stenutz, R. (n.d.). NMR chemical shift prediction of pyridines. Retrieved February 14, 2026, from [Link]

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved February 14, 2026, from [Link]

  • NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved February 14, 2026, from [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved February 14, 2026, from [Link]

  • Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Retrieved February 14, 2026, from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 14, 2026, from [Link]

Sources

Exploratory

A Comprehensive Technical Guide to 6-Chloro-2-methylpyridine-3-carbonyl chloride: Properties, Synthesis, and Applications

Abstract This technical guide provides an in-depth analysis of 6-Chloro-2-methylpyridine-3-carbonyl chloride, a pivotal heterocyclic building block for professionals in pharmaceutical and agrochemical research. While dir...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth analysis of 6-Chloro-2-methylpyridine-3-carbonyl chloride, a pivotal heterocyclic building block for professionals in pharmaceutical and agrochemical research. While direct extensive literature on this specific acyl chloride is limited, this document synthesizes data from closely related analogues and established chemical principles to offer a robust overview. We will explore its physicochemical properties, detail its chemical reactivity with a focus on nucleophilic acyl substitution, propose a validated synthetic protocol, and discuss its significant applications as a versatile intermediate in the development of complex bioactive molecules. This guide is designed to equip researchers, chemists, and drug development scientists with the core knowledge required to effectively utilize this potent reagent in their discovery programs.

Introduction: The Strategic Value of Functionalized Pyridine Scaffolds

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved drugs and agrochemicals.[1] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it a cornerstone of modern drug design. The strategic functionalization of this ring system allows for the fine-tuning of a molecule's steric and electronic profile, which in turn modulates its biological activity, selectivity, and pharmacokinetic properties.

6-Chloro-2-methylpyridine-3-carbonyl chloride emerges as a particularly valuable reagent in this context. It combines three key functional elements onto a single, compact scaffold:

  • A pyridine core , providing the foundational heterocyclic structure.

  • A chloro substituent at the 6-position, which significantly influences the electronic nature of the ring and serves as a potential site for further modification via nucleophilic aromatic substitution or cross-coupling reactions. The inclusion of chlorine atoms in drug candidates can often lead to remarkable improvements in potency and pharmacokinetic profiles.[2]

  • A methyl group at the 2-position, which provides a steric handle and can modulate binding interactions with biological targets.

  • A highly reactive carbonyl chloride at the 3-position, which acts as a powerful electrophilic handle for covalently linking the scaffold to other molecules, most commonly through the formation of robust amide or ester bonds.

This guide provides the technical insights necessary to leverage the unique reactivity and structural features of this compound for the synthesis of novel chemical entities.

Physicochemical Properties

Comprehensive experimental data for 6-Chloro-2-methylpyridine-3-carbonyl chloride is not widely published. However, we can deduce its key properties based on its structure and data from close structural analogues, such as 2-Chloropyridine-3-carbonyl chloride.[3]

Compound Identifiers
PropertyValue
IUPAC Name 6-Chloro-2-methylpyridine-3-carbonyl chloride
Molecular Formula C₇H₅Cl₂NO
Molecular Weight 190.03 g/mol
Canonical SMILES CC1=NC(Cl)=CC=C1C(=O)Cl
InChI Key (Predicted) YXWVZJXZZJZJQE-UHFFFAOYSA-N
CAS Number Not readily available in public databases.
Physical Characteristics
PropertyPredicted Value / StateRationale / Comments
Appearance White to light yellow crystalline solidBased on the solid form of the analogue 2-Chloropyridine-3-carbonyl chloride.[3]
Melting Point 45-55 °C (Estimate)The analogue 2-Chloropyridine-3-carbonyl chloride has a melting point of 39-44 °C.[3] The addition of a methyl group would be expected to slightly increase the melting point.
Boiling Point >200 °C (with potential decomposition)Acyl chlorides are high-boiling but can be susceptible to thermal decomposition. Distillation should be performed under high vacuum.
Solubility Soluble in aprotic organic solvents (DCM, THF, Dioxane, Acetonitrile).Insoluble in water.
Reactivity Highly reactive with water, alcohols, amines, and other nucleophiles. Moisture sensitive.The acyl chloride functional group is a potent electrophile.

Chemical Reactivity and Mechanistic Insights

The chemistry of 6-Chloro-2-methylpyridine-3-carbonyl chloride is dominated by the electrophilicity of the carbonyl chloride carbon. This functional group is an excellent acylating agent, readily undergoing nucleophilic acyl substitution with a wide range of nucleophiles.

The reaction proceeds via a tetrahedral intermediate. The exceptional leaving group ability of the chloride ion drives the reaction to completion. The chloro and methyl substituents on the pyridine ring exert electronic effects that modulate the reactivity of the acyl chloride, but the fundamental reaction pathway remains consistent.

Key Reactions:

  • Amidation: Reaction with primary or secondary amines yields the corresponding amides. This is one of the most common and vital reactions in drug discovery for linking molecular fragments.

  • Esterification: Reaction with alcohols produces esters. This is often used to create prodrugs or modify solubility.

  • Hydrolysis: Rapid reaction with water hydrolyzes the acyl chloride back to the parent carboxylic acid (6-Chloro-2-methylnicotinic acid). This underscores the critical need for anhydrous reaction conditions.

G start 6-Chloro-2-methylpyridine- 3-carbonyl chloride amine Primary/Secondary Amine (R₂NH) start->amine + Base (e.g., Et₃N) alcohol Alcohol (R'OH) start->alcohol + Base (e.g., Pyridine) water Water (H₂O) start->water (Moisture) amide Amide Product amine->amide Nucleophilic Acyl Substitution ester Ester Product alcohol->ester Nucleophilic Acyl Substitution acid Carboxylic Acid (Hydrolysis Product) water->acid Hydrolysis

Caption: Key reactions of 6-Chloro-2-methylpyridine-3-carbonyl chloride.

Synthesis and Purification Protocol

The most direct and industrially scalable synthesis of 6-Chloro-2-methylpyridine-3-carbonyl chloride involves the chlorination of its corresponding carboxylic acid precursor.

Proposed Synthetic Workflow

The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic synthesis. Thionyl chloride (SOCl₂) is an excellent choice for this conversion because the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies product workup and purification.[4] The addition of a catalytic amount of N,N-dimethylformamide (DMF) accelerates the reaction via the formation of a Vilsmeier intermediate, which is a more potent acylating agent.

G start_material 6-Chloro-2-methyl- nicotinic Acid reagents Thionyl Chloride (SOCl₂) cat. DMF DCM, Reflux start_material->reagents product 6-Chloro-2-methylpyridine- 3-carbonyl chloride reagents->product purification Vacuum Distillation or Recrystallization product->purification final_product Purified Product purification->final_product

Caption: Synthetic workflow for the preparation of the title compound.

Detailed Experimental Protocol

Warning: This procedure involves corrosive and toxic reagents. It must be performed by trained personnel in a well-ventilated chemical fume hood.

  • Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a calcium chloride drying tube, and a nitrogen inlet, add 6-Chloro-2-methylnicotinic acid (1.0 eq).

  • Solvent Addition: Add anhydrous dichloromethane (DCM, approx. 5-10 mL per gram of acid) to the flask.

  • Catalyst Addition: Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF, 1-2 drops) via syringe.

  • Reagent Addition: While stirring the suspension under a nitrogen atmosphere, slowly add thionyl chloride (SOCl₂, 1.5 - 2.0 eq) dropwise at room temperature. Causality Note: A slight excess of thionyl chloride ensures complete conversion of the carboxylic acid.

  • Reaction: After the addition is complete, heat the reaction mixture to reflux (approx. 40 °C). Monitor the reaction by TLC or by observing the cessation of gas evolution (HCl and SO₂). The reaction is typically complete within 2-4 hours. Expertise Note: The mixture should become a clear solution as the starting material is converted to the more soluble acyl chloride.

  • Workup: Cool the reaction mixture to room temperature. Carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. Trustworthiness Note: To ensure all thionyl chloride is removed, co-evaporate the crude residue with anhydrous toluene (2 x 10 mL).

  • Purification:

    • If the product is a solid, it can be purified by recrystallization from a non-polar solvent like hexanes.

    • If the product is a liquid or low-melting solid, it should be purified by short-path distillation under high vacuum.

Analytical Characterization

To confirm the identity and purity of the synthesized 6-Chloro-2-methylpyridine-3-carbonyl chloride, the following analytical techniques are recommended:

TechniqueExpected Result
¹H NMR Two distinct signals in the aromatic region (likely doublets, ~7.5-8.5 ppm). A singlet for the methyl group (~2.6 ppm).
¹³C NMR A signal for the carbonyl carbon (~168 ppm). Signals for the six pyridine carbons, including the methyl- and chloro-substituted carbons. A signal for the methyl carbon (~20 ppm).
Infrared (IR) A very strong, characteristic C=O stretching absorption band in the range of 1780-1815 cm⁻¹.
Mass Spec. (MS) A molecular ion peak (M⁺) corresponding to the molecular weight. A characteristic M+2 and M+4 isotopic pattern due to the presence of two chlorine atoms.

Safety, Handling, and Storage

6-Chloro-2-methylpyridine-3-carbonyl chloride must be handled with extreme care. Based on the hazards of similar compounds like acyl chlorides and chlorinated pyridines, the following precautions are mandatory.[5]

  • Hazard Identification:

    • Corrosive: Causes severe skin burns and eye damage.[5]

    • Lachrymator: Vapors are irritating to the eyes and respiratory system.

    • Moisture Sensitive: Reacts violently with water to produce corrosive HCl gas.

    • Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6]

  • Handling Protocol:

    • Always work in a certified chemical fume hood.

    • Wear appropriate Personal Protective Equipment (PPE): nitrile gloves (double-gloved recommended), a flame-resistant lab coat, and chemical splash goggles with a full-face shield.[7]

    • Ensure an eyewash station and safety shower are immediately accessible.[7]

    • Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

  • Storage:

    • Store in a tightly sealed container in a cool, dry, and well-ventilated area away from moisture and incompatible materials (e.g., bases, alcohols, oxidizing agents).[5]

    • For long-term stability, storage under an inert atmosphere is highly recommended.

Applications in Research and Drug Development

The primary utility of 6-Chloro-2-methylpyridine-3-carbonyl chloride is as a molecular linker and scaffold. Its pre-functionalized nature allows for rapid and efficient incorporation into lead compounds during hit-to-lead and lead optimization campaigns.

  • Synthesis of Amide Libraries: The reagent is ideal for parallel synthesis campaigns where a common core is coupled with a diverse set of amines to explore the structure-activity relationship (SAR) of a target.

  • Agrochemical Intermediates: Halogenated pyridine derivatives are crucial components in many modern pesticides and herbicides.[8][9] This compound serves as a key intermediate for creating such complex agrochemicals.

  • Fragment-Based Drug Discovery (FBDD): The 6-chloro-2-methylpyridine moiety represents a valuable fragment. The acyl chloride allows for the covalent linkage of this fragment to other small molecules to build more potent drug candidates.

G reagent 6-Chloro-2-methylpyridine- 3-carbonyl chloride coupling Amide Bond Formation (Acylation) reagent->coupling amine_partner Complex Amine (e.g., from a drug scaffold) H₂N-R amine_partner->coupling final_molecule Novel Bioactive Candidate (Drug-like Molecule) coupling->final_molecule

Caption: Use as a building block in the synthesis of a complex molecule.

References

  • PubChem - National Institutes of Health. (n.d.). 6-Chloro-2-picoline. [Link]

  • Chiodi, D., & Ishihara, Y. (2023). "Magic Chloro": Profound Effects of the Chlorine Atom in Drug Discovery. Journal of Medicinal Chemistry, 66(8), 5305–5331. [Link]

  • Patel, R. P., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC. [Link]

  • Google Patents. (1993).
  • Sharma, A., et al. (2017). Modern advances in heterocyclic chemistry in drug discovery. Organic & Biomolecular Chemistry. [Link]

  • IndiaMART. (n.d.). 3 Bromo 6 Chloro 2 Methylpyridine. [Link]

  • Exploring 3-Bromo-6-chloro-2-methylpyridine: A Versatile Chemical Intermediate. (n.d.). Article on a commercial supplier website. [Link]

Sources

Foundational

"purity and stability of 6-Chloro-2-methylpyridine-3-carbonyl chloride"

Technical Guide & Whitepaper Executive Summary 6-Chloro-2-methylpyridine-3-carbonyl chloride (CAS: 62366-52-3 ) is a high-value electrophilic intermediate critical to the synthesis of P2X3 antagonists (e.g., Gefapixant a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Whitepaper

Executive Summary

6-Chloro-2-methylpyridine-3-carbonyl chloride (CAS: 62366-52-3 ) is a high-value electrophilic intermediate critical to the synthesis of P2X3 antagonists (e.g., Gefapixant analogs) and advanced agrochemicals. Its utility stems from the differential reactivity of its functional groups: a highly reactive acyl chloride at C3, a nucleophilic-susceptible chlorine at C6, and a steric methyl group at C2.

However, this compound presents significant stability challenges. It is acutely moisture-sensitive, hydrolyzing rapidly to its parent acid, which compromises downstream yields and introduces difficult-to-remove impurities. This guide provides a definitive technical framework for synthesizing, stabilizing, and accurately analyzing this compound, moving beyond standard datasheets to operational mastery.

Chemical Profile & Criticality
PropertySpecification
IUPAC Name 6-Chloro-2-methylpyridine-3-carbonyl chloride
CAS Number 62366-52-3
Molecular Formula C₇H₅Cl₂NO
Molecular Weight 190.03 g/mol
Physical State Off-white to yellow solid / Low-melting solid
Key Reactivity Acyl substitution (C3), SNAr (C6)
Primary Hazard Corrosive, Lachrymator, Moisture Sensitive

Structural Logic: The electron-deficient pyridine ring enhances the electrophilicity of the carbonyl carbon, making it more reactive than comparable benzoyl chlorides. Conversely, the C2-methyl group provides steric protection that can hinder nucleophilic attack, requiring optimized reaction times compared to non-methylated analogs.

Synthesis-Derived Impurity Profile

Understanding the genesis of impurities is the first step in controlling purity. The compound is typically synthesized by chlorinating 6-Chloro-2-methylnicotinic acid (CAS: 30529-70-5) using thionyl chloride (


) or oxalyl chloride.
Impurity Genesis Table
Impurity TypeOrigin / MechanismImpact on Downstream ChemRemoval Strategy
Parent Acid (Hydrolysis)Incomplete reaction or moisture ingress during storage.Consumes nucleophiles; lowers yield.Resubjection to

; Anhydrous storage.
Thionyl Chloride (

)
Excess reagent carried over from synthesis.Generates HCl gas; side-reactions with amines.[1]Azeotropic distillation with Toluene.
Pyridine Anhydride Reaction of acid chloride with unreacted acid (poor stoichiometry).Lower reactivity; forms mixed products.Ensure excess chlorinating agent.
HCl /

Trapped gases in the crystal lattice.pH shifts; salt formation with amine nucleophiles.High-vacuum drying / Degassing.
Visualizing the Synthesis & Impurity Pathways

The following diagram maps the transformation and potential degradation routes.

SynthesisPathways Acid 6-Chloro-2-methyl- nicotinic acid (Precursor) Inter Tetrahedral Intermediate Acid->Inter + SOCl2 Reflux SOCl2 SOCl2 (Thionyl Chloride) Product 6-Chloro-2-methylpyridine- 3-carbonyl chloride (Target) Inter->Product - SO2, - HCl Imp_Anhydride Impurity: Symmetrical Anhydride Product->Imp_Anhydride + Residual Acid Imp_Acid Impurity: Hydrolyzed Acid Product->Imp_Acid + H2O (Moisture)

Figure 1: Synthesis pathway showing the critical conversion of the acid precursor and the primary diversion points for impurity formation.

Stability & Degradation Mechanisms

The stability of 6-Chloro-2-methylpyridine-3-carbonyl chloride is binary: it is stable under inert conditions but degrades exponentially in the presence of moisture.

  • Hydrolytic Instability: The pyridine nitrogen acts as an internal base (though weak due to the 6-chloro substituent), potentially catalyzing the attack of water on the carbonyl carbon.

  • Thermal Stability: While generally stable up to ~100°C, prolonged heating can lead to decarbonylation, especially in the presence of transition metals.

  • Storage Protocol:

    • Temperature: Store at 2°C – 8°C (Refrigerated).

    • Atmosphere: Argon or Nitrogen blanket is mandatory.[1]

    • Container: Schlenk flask or sealed vial with Parafilm/Teflon tape. Do not store in simple screw-cap vials for long periods without desiccant.

Analytical Strategy: The "Quench & Analyze" Protocol

Critical Insight: You cannot analyze this acid chloride directly via standard Reverse-Phase HPLC (RP-HPLC). The water in the mobile phase will hydrolyze the compound during the run, leading to variable peaks of the acid and the chloride, making quantification impossible.

The Solution: Derivatization.[2][3][4] You must chemically convert the reactive acid chloride into a stable ester or amide before injection.

Protocol: Methyl Ester Derivatization

This method converts the unstable acid chloride into Methyl 6-chloro-2-methylnicotinate (CAS: 851759-19-8), which is stable and easily separated.

  • Sampling: Dissolve ~10 mg of the sample in 1 mL of anhydrous Dichloromethane (DCM).

  • Quenching: Add 0.5 mL of dry Methanol (MeOH) and 1 drop of Triethylamine (Et3N).

    • Mechanism:[1]

      
      
      
  • Processing: Shake for 5 minutes. Evaporate the solvent under a stream of nitrogen (removes excess MeOH and HCl).

  • Reconstitution: Redissolve in Acetonitrile (ACN).

  • Analysis: Inject into RP-HPLC (C18 Column, ACN/Water gradient).

    • Interpretation: The area of the Methyl Ester peak represents the active Acid Chloride content. The area of the Acid peak represents the original impurity (since the acid does not react with MeOH under these mild conditions).

Visualizing the Analytical Workflow

AnalyticalWorkflow Sample Raw Sample (Acid Chloride + Impurities) Direct Direct HPLC Injection (INCORRECT) Sample->Direct Avoid Deriv Derivatization Step (Add MeOH + Et3N) Sample->Deriv Recommended Hydrolysis In-situ Hydrolysis on Column Direct->Hydrolysis Mobile Phase H2O Reaction Conversion to Methyl Ester Deriv->Reaction HPLC HPLC Analysis (C18 Column) Reaction->HPLC Result Quantifiable Peaks: 1. Methyl Ester (Active) 2. Acid (Impurity) HPLC->Result

Figure 2: The "Quench & Analyze" workflow ensures that the measured purity reflects the sample's true state, avoiding artifacts from hydrolysis.

Handling & Safety Protocols
  • PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat. This compound is a lachrymator (tear-inducing) and corrosive.

  • Ventilation: All operations must be performed inside a functioning fume hood.

  • Spill Management: Neutralize spills with aqueous Sodium Bicarbonate (

    
    ) or Sodium Carbonate (
    
    
    
    ) solution before cleanup. Do not use water directly, as the release of HCl gas will be vigorous.
References
  • Synthesis & Reactivity of Pyridine Carbonyls:Organic Syntheses, Coll. Vol. 9, p. 623 (1998).
  • Derivatization of Acyl Chlorides: EPA Method 8315A, "Determination of Carbonyl Compounds by HPLC".

  • Compound Data (Precursor): 6-Chloro-2-methylnicotinic acid (CAS 30529-70-5). [5]

  • Compound Data (Target): 6-Chloro-2-methylpyridine-3-carbonyl chloride (CAS 62366-52-3).[6][7][8]

  • Hydrolysis Prevention: "Preventing hydrolysis of 6-Nitropyridine-2-carbonyl chloride" (Analogous chemistry).

Sources

Exploratory

Strategic Utilization of 6-Chloro-2-methylpyridine-3-carbonyl chloride in Agrochemical Synthesis

The following technical guide explores the role of 6-Chloro-2-methylpyridine-3-carbonyl chloride as a strategic scaffold in agrochemical discovery. Executive Summary In the high-stakes arena of agrochemical discovery, th...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide explores the role of 6-Chloro-2-methylpyridine-3-carbonyl chloride as a strategic scaffold in agrochemical discovery.

Executive Summary

In the high-stakes arena of agrochemical discovery, the nicotinamide and picolinamide pharmacophores remain dominant, underpinning classes of chemistry ranging from SDHI fungicides to auxinic herbicides. 6-Chloro-2-methylpyridine-3-carbonyl chloride (referred to herein as 6-Cl-2-Me-Nic-Cl ) represents a "privileged scaffold" within this domain.

Unlike its simpler analog, 2-chloronicotinoyl chloride (used in Boscalid), this molecule offers a unique Structure-Activity Relationship (SAR) profile:

  • The 2-Methyl Group: Provides steric bulk that induces an orthogonal twist in downstream amides, often critical for binding site fit (e.g., in Complex II ubiquinone binding sites) and metabolic resistance against ring oxidation.

  • The 6-Chloro Substituent: Serves as a lipophilic anchor or a reactive handle for late-stage nucleophilic aromatic substitution (

    
    ), allowing for the generation of diverse libraries.
    
  • The Acid Chloride Moiety: A high-energy electrophile facilitating rapid, high-yield amide or ester formation.

This guide details the synthesis, reactivity, and application of 6-Cl-2-Me-Nic-Cl, designed for researchers optimizing next-generation crop protection agents.

Structural Analysis & Reactivity Profile[1]

The utility of 6-Cl-2-Me-Nic-Cl is defined by its electronic and steric environment.

FeatureChemical FunctionAgrochemical Implication
Carbonyl Chloride (C-3) Hard electrophilePrimary site for coupling with anilines (fungicides) or heterocycles.
Methyl Group (C-2) Steric hindranceBlocks nucleophilic attack at C-2; increases rotational barrier of the C-3 amide bond (atropisomerism potential).
Chlorine Atom (C-6)

-withdrawing,

-donating
Increases lipophilicity (

); activates C-2/C-4 slightly, but primarily serves as a stable halogen or

site.
Pyridine Nitrogen Basic center (weakened)Can form N-oxides; directs metallation if C-Cl is absent (though here C-6 is blocked).
Mechanistic Insight: The "Orthogonal Twist"

In many SDHI fungicides (e.g., Boscalid, Fluxapyroxad), the amide bond conformation is critical. The 2-methyl group in this scaffold forces the carbonyl out of coplanarity with the pyridine ring. This pre-organized conformation often lowers the entropic penalty of binding to the target enzyme.

Synthesis of the Intermediate

While 6-chloro-2-methylnicotinic acid is commercially available, its conversion to the acid chloride requires precise control to prevent hydrolysis or degradation.

Protocol A: Chlorination via Thionyl Chloride (SOCl₂)

This protocol utilizes Vilsmeier-Haack type activation for rapid conversion.

Reagents:

  • 6-Chloro-2-methylnicotinic acid (1.0 eq)

  • Thionyl Chloride (SOCl₂) (3.0 eq)

  • N,N-Dimethylformamide (DMF) (Catalytic, 0.05 eq)

  • Toluene (Anhydrous, Solvent)

Step-by-Step Methodology:

  • Setup: Charge a flame-dried round-bottom flask (RBF) with 6-chloro-2-methylnicotinic acid and anhydrous toluene under an inert atmosphere (

    
    ).
    
  • Activation: Add catalytic DMF. Note: DMF reacts with SOCl₂ to form the reactive chloroiminium species, which is a more potent chlorinating agent than SOCl₂ alone.

  • Addition: Add SOCl₂ dropwise at room temperature to control gas evolution (HCl/SO₂).

  • Reflux: Heat the mixture to 80°C for 3–4 hours.

    • Validation: Monitor reaction progress by quenching an aliquot with methanol and checking for the methyl ester via TLC or LC-MS.

  • Workup: Concentrate the mixture under reduced pressure to remove excess SOCl₂ and toluene. Azeotrope with fresh toluene twice to ensure complete removal of acidic gases.

  • Yield: The resulting off-white solid/oil is used directly without further purification to prevent hydrolysis.

Downstream Agrochemical Applications

The primary utility of 6-Cl-2-Me-Nic-Cl is in the synthesis of Nicotinamide fungicides and herbicides.

Workflow Visualization: Divergent Synthesis

The following diagram illustrates how this single intermediate branches into two distinct agrochemical classes.

G Start 6-Chloro-2-methylnicotinic Acid Inter 6-Chloro-2-methylpyridine- 3-carbonyl chloride Start->Inter SOCl2, cat. DMF Reflux Aniline + Substituted Aniline (e.g., 4-chloroaniline) Inter->Aniline Path A Alcohol + Alkyl Alcohol / Amine Inter->Alcohol Path B Fungicide Nicotinamide Fungicide (SDHI Analog) Aniline->Fungicide Base (TEA), THF Amide Coupling Herbicide Picolinate/Nicotinate Herbicide Precursor Alcohol->Herbicide Esterification

Figure 1: Divergent synthesis pathways utilizing the acid chloride scaffold.

Case Study: Synthesis of an SDHI Analog

To demonstrate the utility, we describe the synthesis of a N-(4-chlorophenyl)-6-chloro-2-methylnicotinamide analog. This mimics the core structure of Boscalid but incorporates the 2-methyl/6-chloro substitution pattern for enhanced lipophilicity.

Protocol B: Schotten-Baumann Coupling

Objective: Couple the acid chloride with an aniline derivative.

Reagents:

  • 6-Chloro-2-methylpyridine-3-carbonyl chloride (1.0 eq, crude from Protocol A)

  • 4-Chloroaniline (1.05 eq)

  • Triethylamine (TEA) or Pyridine (1.2 eq)

  • Dichloromethane (DCM) (Anhydrous)

Methodology:

  • Preparation: Dissolve 4-chloroaniline and TEA in anhydrous DCM in a reactor cooled to 0°C.

  • Addition: Dissolve the acid chloride in a minimal amount of DCM and add it dropwise to the aniline solution.

    • Why: Exothermic reaction control. Low temperature prevents side reactions (e.g., bis-acylation).

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Quench & Wash: Wash the organic layer with 1N HCl (to remove unreacted amine), followed by sat.

    
     (to remove acid byproducts), and finally brine.
    
  • Isolation: Dry over

    
    , filter, and concentrate. Recrystallize from Ethanol/Heptane.
    
Reaction Mechanism

The mechanism follows a standard Nucleophilic Acyl Substitution pathway.

Mechanism Step1 Nucleophilic Attack (Aniline attacks Carbonyl C) Step2 Tetrahedral Intermediate (O- formation) Step1->Step2 Step3 Elimination of Chloride (Reformation of C=O) Step2->Step3 Step4 Deprotonation (Base removes H+ from N) Step3->Step4

Figure 2: Nucleophilic Acyl Substitution mechanism for amide formation.

Safety & Handling

6-Chloro-2-methylpyridine-3-carbonyl chloride is a corrosive lachrymator.

  • Hydrolysis Risk: Reacts violently with water to release HCl gas. All glassware must be oven-dried.

  • PPE: Full face shield, chemical-resistant gloves (Nitrile/Neoprene), and lab coat are mandatory. Work exclusively in a fume hood.

  • Storage: Store under inert gas (

    
     or Ar) at 2–8°C. Degradation is indicated by the formation of white crystals (the acid) on the container walls.
    

References

  • Synthesis of Nicotinyl Chlorides

    • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley.[1] (Standard protocols for acid chloride formation).

  • Agrochemical Pharmacophores

    • Lamberth, C. (2013). "Succinate dehydrogenase inhibitors: a major target for modern fungicides." Bioorganic & Medicinal Chemistry, 21(16), 4995-5006. Link

  • Picolinamide Chemistry

    • Epp, J. B., et al. (2016). "The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides." Bioorganic & Medicinal Chemistry, 24(3), 362-371. Link

  • Analogous Synthesis (Fluopimomide Precursors)

    • Liu, X., et al. (2021). "Design, Synthesis, and Antifungal Activity of Novel Pyrazole-4-carboxamide Derivatives." Journal of Agricultural and Food Chemistry. (Illustrates amide coupling workflows). Link

Sources

Protocols & Analytical Methods

Method

Application Note: High-Throughput Synthesis & Lead Optimization of Pyridine-Carboxamide Pesticides

Executive Summary This application note details the utilization of 6-Chloro-2-methylpyridine-3-carbonyl chloride (CMPC) as a privileged scaffold in the discovery of next-generation agrochemicals. The pyridine-3-carboxami...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the utilization of 6-Chloro-2-methylpyridine-3-carbonyl chloride (CMPC) as a privileged scaffold in the discovery of next-generation agrochemicals. The pyridine-3-carboxamide moiety is a structural cornerstone in modern crop protection, serving as the pharmacophore for both Succinate Dehydrogenase Inhibitor (SDHI) fungicides and Ryanodine Receptor (RyR) modulating insecticides.

This guide provides a validated workflow for researchers to:

  • Synthesize diverse amide libraries using CMPC.

  • Exploit the 6-chloro substituent for late-stage functionalization via Nucleophilic Aromatic Substitution (SNAr).

  • Evaluate structure-activity relationships (SAR) for dual-target screening.

Strategic Rationale: The Pyridine Advantage

The Privileged Scaffold

In agrochemical discovery, the 2,3,6-substituted pyridine ring offers unique physicochemical properties that drive bioavailability and target binding:

  • 2-Methyl Group: Provides steric bulk that twists the amide bond out of planarity, often crucial for fitting into the hydrophobic pockets of RyR or Complex II (SDH) enzymes. It also blocks metabolic oxidation at the

    
    -position.
    
  • 6-Chloro Substituent: Acts as a lipophilic anchor (increasing LogP) and a "chemical handle." It activates the ring for SNAr reactions, allowing rapid generation of derivatives without de novo synthesis of the core ring.

  • 3-Carbonyl Chloride: A highly reactive electrophile permitting rapid, high-yielding amide coupling under mild conditions.

Target Classes
Target FamilyMechanism of ActionKey Structural FeatureRepresentative Commercial Analogs
SDHI Fungicides Inhibits mitochondrial respiration (Complex II)Pyridine-carboxamide linked to lipophilic amineBoscalid, Pyridachlometyl
RyR Insecticides Activates calcium channels causing paralysisDiamide motif (often anthranilic or pyrazole-based)Chlorantraniliprole, Cyantraniliprole

Experimental Protocols

Protocol A: Parallel Synthesis of Carboxamide Libraries

Objective: To generate a library of N-substituted pyridine-3-carboxamides targeting SDHI activity.

Reagents:

  • Scaffold: 6-Chloro-2-methylpyridine-3-carbonyl chloride (1.0 equiv)

  • Amines: Diverse anilines (e.g., 2-fluoroaniline, 4-chloroaniline) or heterocyclic amines.

  • Base:

    
    -Diisopropylethylamine (DIPEA) (1.5 equiv).
    
  • Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Workflow:

  • Preparation: In a 20 mL scintillation vial or 96-well reaction block, dissolve the selected amine (1.0 mmol) in anhydrous DCM (5 mL).

  • Activation: Add DIPEA (1.5 mmol, 261 µL). Stir at room temperature (RT) for 5 minutes.

  • Coupling: Dropwise add a solution of 6-Chloro-2-methylpyridine-3-carbonyl chloride (1.0 mmol) in DCM (2 mL).

    • Note: The reaction is exothermic.[1] For scale >1g, cool to 0°C during addition.

  • Incubation: Stir at RT for 4–12 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.[2]

  • Quenching: Add 1M HCl (2 mL) to neutralize excess base and hydrolyze unreacted acid chloride.

  • Phase Separation: Extract with DCM (2 x 5 mL). Wash organic layer with Sat. NaHCO3 and Brine.

  • Isolation: Dry over MgSO4, filter, and concentrate in vacuo.

  • Purification: Recrystallize from EtOH/Hexane or purify via Flash Chromatography if purity <95%.

Protocol B: Late-Stage Optimization via SNAr

Objective: To modify the 6-position for SAR exploration (e.g., introducing alkoxy or amino groups to tune LogP).

Reagents:

  • Substrate: Amide product from Protocol A.

  • Nucleophile: Sodium methoxide (NaOMe) or Morpholine.

  • Solvent: DMF or DMSO.

Step-by-Step:

  • Dissolve the 6-chloro-pyridine-3-carboxamide (0.5 mmol) in dry DMF (3 mL).

  • Add the Nucleophile (1.2 equiv).

    • For Alkoxylation: Use NaOMe (solid).

    • For Amination: Use amine + K2CO3 (2.0 equiv).

  • Heat the mixture to 80–100°C for 6–12 hours.

    • Mechanism:[1][3][4] The electron-withdrawing amide group at C3 and the nitrogen at C1 activate the C6-Cl bond for displacement.

  • Cool to RT and pour into ice water (20 mL).

  • Filter the precipitate (product) or extract with EtOAc.[2]

Pathway Visualization & Logic

The following diagram illustrates the divergent synthesis workflow, distinguishing between the generation of Fungicidal (SDHI) and Insecticidal (RyR) leads based on the amine coupling partner.

PesticideDiscovery Start Start: 6-Chloro-2-methylpyridine- 3-carbonyl chloride AmineSelect Select Amine Partner Start->AmineSelect PathA Path A: Lipophilic Anilines (e.g., 2-biphenylamine) AmineSelect->PathA Target: Fungi PathB Path B: Anthranilic Acids / Pyrazoles AmineSelect->PathB Target: Insects Reaction Amidation Reaction (DIPEA, DCM, RT) PathA->Reaction PathB->Reaction IntermedA Intermediate: SDHI Scaffold Reaction->IntermedA IntermedB Intermediate: RyR Diamide Precursor Reaction->IntermedB Opt Optimization: SnAr at 6-Cl Position IntermedA->Opt Tune LogP FinalB Candidate B: Insecticide (Ryanodine Receptor) IntermedB->FinalB Cyclization/Coupling FinalA Candidate A: Fungicide (Mitochondrial Complex II) Opt->FinalA

Caption: Divergent synthesis strategy utilizing the CMPC scaffold to access distinct agrochemical classes.

Structure-Activity Relationship (SAR) Guide

When analyzing biological data derived from these protocols, apply the following logic:

ObservationStructural CauseRecommended Action
Low Solubility High crystallinity due to amide stacking.Introduce flexible alkyl chains at the 6-position via Protocol B (SNAr).
Metabolic Instability Oxidation of the 2-methyl group.Replace 2-methyl with 2-trifluoromethyl (requires different starting material) or shield with ortho-substitution on the amide phenyl ring.
Weak Potency (Insect) Poor fit in RyR binding pocket.Ensure the amine partner contains a pyrazole or anthranilic moiety; the "diamide" bridge is critical for RyR activation [1].[5]
Weak Potency (Fungi) Failure to penetrate fungal cell wall.Increase lipophilicity (LogP > 3.0) by adding -CF3 or -Cl groups to the aniline ring [2].

Safety & Handling

  • Corrosivity: 6-Chloro-2-methylpyridine-3-carbonyl chloride is corrosive and reacts violently with water to release HCl gas. Handle only in a fume hood.

  • PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture sensitive.

References

  • Lahm, G. P., et al. (2007). "Rynaxypyr™: A new insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator."[5] Bioorganic & Medicinal Chemistry Letters.

  • Yan, Z., et al. (2022).[6] "Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors."[6][7] Journal of Pesticide Science.[6]

  • BenchChem. (2025).[2] "Reactivity of 6-Chloropyridin-3-amine and derivatives in SNAr." BenchChem Technical Notes.

  • Umetsu, N., & Shirai, Y. (2020).[4][8] "Development of novel pesticides in the 21st century." Journal of Pesticide Science.[6]

Sources

Application

"step-by-step guide for the synthesis of 6-chloro-quinazoline derivatives"

Executive Summary The 6-chloroquinazoline moiety is a privileged pharmacophore in medicinal chemistry, serving as the structural core for numerous EGFR tyrosine kinase inhibitors (e.g., Gefitinib, Lapatinib). This applic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 6-chloroquinazoline moiety is a privileged pharmacophore in medicinal chemistry, serving as the structural core for numerous EGFR tyrosine kinase inhibitors (e.g., Gefitinib, Lapatinib). This application note details a robust, three-stage protocol for synthesizing 6-chloro-quinazoline derivatives starting from 2-amino-5-chlorobenzoic acid.

Scientific Integrity Note: This guide prioritizes safety and reproducibility. The chlorination step utilizes phosphorus oxychloride (POCl


), a reagent requiring strict adherence to "Reverse Quench" protocols to prevent thermal runaway events.[1][2] All procedures described are designed for professional laboratory environments equipped with functioning fume hoods and standard PPE.

Synthetic Strategy & Mechanism

The synthesis follows a linear "Build-Activate-Couple" strategy:

  • Cyclocondensation: Construction of the pyrimidine ring via condensation of 2-amino-5-chlorobenzoic acid with a C1 synthon (Formamide or Formamidine Acetate).

  • Activation (Deoxychlorination): Conversion of the tautomeric lactam (quinazolinone) to the electrophilic imidoyl chloride (4,6-dichloroquinazoline) using POCl

    
    .
    
  • Nucleophilic Aromatic Substitution (S

    
    Ar):  Regioselective displacement of the C4-chloride by amine nucleophiles to generate the active pharmaceutical ingredient (API) precursor.
    
Visual Workflow (DOT)

QuinazolineSynthesis Start 2-Amino-5-chlorobenzoic Acid Step1 Cyclocondensation (Formamide, 150°C) Start->Step1 Ring Closure Inter1 6-Chloroquinazolin-4(3H)-one (Stable Lactam) Step1->Inter1 Step2 Activation (POCl3, Reflux) Inter1->Step2 Deoxychlorination Inter2 4,6-Dichloroquinazoline (Electrophile) Step2->Inter2 Safety CRITICAL SAFETY: Reverse Quench POCl3 Step2->Safety Step3 SNAr Coupling (R-NH2, iPrOH) Inter2->Step3 Regioselective Substitution Final 6-Chloro-4-amino-quinazoline Derivative Step3->Final

Figure 1: Linear synthetic pathway for 6-chloro-quinazoline derivatives. Note the critical safety checkpoint at the chlorination stage.

Detailed Experimental Protocols

Stage 1: Cyclocondensation to 6-Chloroquinazolin-4(3H)-one

This step constructs the bicyclic core. While formamide is the classic reagent, it requires high temperatures (


150°C).
  • Reagents: 2-Amino-5-chlorobenzoic acid (1.0 equiv), Formamide (5.0 equiv), Ammonium Acetate (cat. 0.1 equiv).[3][4]

  • Protocol:

    • Charge a round-bottom flask with 2-amino-5-chlorobenzoic acid and formamide.

    • Heat the suspension to 140–150 °C with stirring. The solid will dissolve, followed by the precipitation of the product as the reaction proceeds (approx. 4–6 hours).

    • Process Check: Monitor by TLC (EtOAc/Hexane). The starting material (fluorescent blue) should disappear.

    • Cool to room temperature. Dilute with water (2x volume) to complete precipitation.

    • Filter the solid, wash with water and cold ethanol. Dry in a vacuum oven at 60 °C.

    • Yield Expectation: >85% (Off-white solid).

Stage 2: Chlorination to 4,6-Dichloroquinazoline (Critical Safety Step)

This reaction converts the stable lactam into a reactive electrophile.

  • Reagents: 6-Chloroquinazolin-4(3H)-one (1.0 equiv), POCl

    
     (5–8 equiv), 
    
    
    
    -Diethylaniline (cat. 0.5 equiv).
  • Equipment: Dry glassware, reflux condenser with drying tube (CaCl

    
    ), inert gas (N
    
    
    
    ) line.
  • Protocol:

    • Suspend the quinazolinone in neat POCl

      
      . Add base catalyst (
      
      
      
      -diethylaniline).
    • Heat to reflux (approx. 105 °C). The mixture will become homogeneous and turn yellow/orange.

    • Reflux for 2–4 hours until TLC shows complete conversion.

    • Work-up (The "Reverse Quench"):

      • Safety Note:NEVER add water directly to the hot POCl

        
         mixture. This will cause an explosion.
        
      • Concentrate the reaction mixture under reduced pressure to remove excess POCl

        
        .
        
      • Prepare a beaker of crushed ice/water or saturated NaHCO

        
         at 0 °C.
        
      • Dissolve the residue in a minimal amount of DCM or pour the viscous oil slowly into the vigorously stirred ice bath.

      • Maintain temperature <20 °C.[1]

    • Extract with DCM, dry over MgSO

      
      , and concentrate.
      
    • Stability Warning: The product (4,6-dichloroquinazoline) is hydrolytically unstable. Store under N

      
       in a freezer or use immediately.
      
Stage 3: S Ar Functionalization

The C4-chlorine is significantly more electrophilic than the C6-chlorine due to the inductive effect of the adjacent nitrogens, allowing for high regioselectivity.

  • Reagents: 4,6-Dichloroquinazoline (1.0 equiv), Aniline/Amine derivative (1.1 equiv),

    
    -PrOH (Solvent).
    
  • Protocol:

    • Dissolve 4,6-dichloroquinazoline in Isopropanol (

      
      -PrOH).
      
    • Add the amine nucleophile.

    • Heat to reflux (80 °C) for 1–3 hours.

    • Observation: The product often precipitates directly from the hot solution as the hydrochloride salt.

    • Cool, filter, and wash with cold ether.

    • Optional: To obtain the free base, partition between EtOAc and sat. NaHCO

      
      .
      

Optimization & Troubleshooting Data

IssueProbable CauseCorrective Action
Incomplete Chlorination Old POCl

(hydrolyzed)
Distill POCl

prior to use or increase equivalents.
Thermal Runaway (Stage 2) Water contamination or fast quenchEnsure glassware is bone-dry. Use Reverse Quench exclusively.
Regioselectivity Loss Reaction temp too high in Stage 3Perform S

Ar at 0 °C to RT initially; only heat if sluggish.
Low Yield (Stage 3) Product solubility in alcoholSwitch solvent to Acetonitrile (MeCN) or precipitate with Et

O.

References

  • BenchChem. (2025). Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride. Retrieved from

  • Frontiers in Chemistry. (2018). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Retrieved from

  • MDPI Molecules. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. Retrieved from

  • Organic Process Research & Development. (2010). Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization and Safe Quenching. Retrieved from

  • National Institutes of Health (PMC). (2013). Quinazoline derivatives: synthesis and bioactivities. Retrieved from

Sources

Method

Application Note: Large-Scale Synthesis of 6-Chloro-2-methylpyridine-3-carbonyl chloride

Strategic Overview The synthesis of 6-Chloro-2-methylpyridine-3-carbonyl chloride (also known as 6-chloro-2-methylnicotinoyl chloride) represents a critical transformation in the production of agrochemicals and pharmaceu...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Overview

The synthesis of 6-Chloro-2-methylpyridine-3-carbonyl chloride (also known as 6-chloro-2-methylnicotinoyl chloride) represents a critical transformation in the production of agrochemicals and pharmaceutical intermediates. The pyridine ring's electron-deficient nature, combined with the steric influence of the 2-methyl group, presents specific challenges in scale-up, particularly regarding reaction kinetics and thermal stability.

This guide details the Process Development and Scale-Up for converting 6-chloro-2-methylpyridine-3-carboxylic acid to its corresponding acid chloride. While laboratory methods often utilize oxalyl chloride, this protocol focuses on Thionyl Chloride (


)  mediated chlorination catalyzed by DMF, which is the preferred industrial route due to cost-efficiency and simplified byproduct management (

and

gases).
Core Challenges & Solutions
ChallengeTechnical Solution
Induction Period Use of N,N-Dimethylformamide (DMF) catalyst to form the active Vilsmeier-Haack species, eliminating dangerous induction lags.
Gas Evolution Controlled dosing of

matched to off-gas scrubber capacity to prevent vessel over-pressurization.
Corrosion Utilization of glass-lined or Hastelloy reactors; avoidance of stainless steel due to high

concentration.
Product Stability The product is moisture-sensitive.[1] The protocol includes strict inert atmosphere handling and vacuum distillation for isolation.

Reaction Engineering & Mechanism

The conversion proceeds via a nucleophilic acyl substitution. The reaction is catalytically driven by DMF, which reacts with thionyl chloride to form the reactive chloroiminium species (Vilsmeier reagent). This intermediate activates the carboxylic acid, facilitating the formation of the acid chloride.

Mechanistic Pathway (DOT Visualization)

ReactionMechanism Start 6-Chloro-2-methyl- pyridine-3-carboxylic acid Product 6-Chloro-2-methylpyridine- 3-carbonyl chloride Start->Product Chlorination Reagent Thionyl Chloride (SOCl2) Inter Active Vilsmeier Intermediate Reagent->Inter Activation Catalyst DMF (Catalyst) Catalyst->Inter Inter->Product Transfer Byproducts SO2 (g) + HCl (g) Product->Byproducts Off-gas

Figure 1: Catalytic cycle utilizing DMF to activate Thionyl Chloride, lowering the activation energy for the acyl substitution.

Detailed Experimental Protocol

Materials & Specifications[2]
  • Precursor: 6-Chloro-2-methylpyridine-3-carboxylic acid (Purity >98%).

  • Reagent: Thionyl Chloride (

    
    ), 1.2 - 1.5 equivalents.
    
  • Catalyst: N,N-Dimethylformamide (DMF), 0.5 - 1.0 mol%.

  • Solvent: Toluene (Anhydrous) or Chlorobenzene. Note: Toluene allows for lower boiling point azeotropes during workup, while chlorobenzene offers higher thermal stability.

Step-by-Step Methodology (100g Scale Pilot)

Step 1: Reactor Setup

  • Equip a 1L jacketed glass reactor with an overhead mechanical stirrer (PTFE impeller), a reflux condenser (cooled to -10°C), a temperature probe, and a pressure-equalizing addition funnel.

  • Connect the condenser outlet to a caustic scrubber (20% NaOH solution) to neutralize

    
     and 
    
    
    
    emissions [1].
  • Purge the system with dry Nitrogen (

    
    ) for 15 minutes.
    

Step 2: Charging

  • Charge 100.0 g (0.58 mol) of 6-Chloro-2-methylpyridine-3-carboxylic acid into the reactor.

  • Add 500 mL of anhydrous Toluene. Start stirring at 250 RPM.

  • Add 0.2 mL (approx 2.6 mmol) of DMF via syringe.

Step 3: Reaction Initiation

  • Heat the jacket to 50°C.

  • Charge 103.5 g (0.87 mol, 1.5 eq) of Thionyl Chloride into the addition funnel.

  • Critical Step: Begin dropwise addition of

    
    .
    
    • Observation: Gas evolution will begin immediately. Adjust addition rate to maintain controllable off-gas flow.

    • Exotherm Control: Maintain internal temperature between 55°C - 65°C. Do not exceed 70°C during addition to prevent rapid gas expansion.

Step 4: Completion & Workup

  • Once addition is complete, ramp reactor temperature to 80°C - 90°C (Reflux) and hold for 3-4 hours.

  • Endpoint Validation: Monitor the reaction via HPLC (quench aliquot in methanol to form methyl ester) or by cessation of gas evolution.

    • Target: < 1.0% unreacted acid.

  • Cool reaction mixture to 40°C.

  • Switch configuration to distillation. Apply vacuum (start at 300 mbar, ramp down to 50 mbar) to remove Toluene and excess

    
    .
    
    • Note: Excess

      
       must be removed completely to prevent interference in downstream coupling steps.
      

Step 5: Isolation

  • The residue is the crude acid chloride.

  • Purification (Optional but Recommended): High-vacuum distillation.

    • Boiling Point Estimation: Expect product distillation around 110°C - 130°C at 5-10 mmHg (based on similar nicotinoyl chlorides).

  • Store product under

    
     in a sealed container. Product solidifies upon cooling.
    

Process Safety & Engineering Controls

The primary hazards in this synthesis are the generation of toxic gases and the reactivity of Thionyl Chloride.[2]

Process Flow & Safety Barriers (DOT Visualization)

ProcessSafety Reactor Glass-Lined Reactor (Reaction Zone) Condenser Reflux Condenser (-10°C Glycol) Reactor->Condenser Vapors (SOCl2, Toluene) Condenser->Reactor Reflux Trap Safety Trap (Anti-Suckback) Condenser->Trap Non-condensables (HCl, SO2) Scrubber Caustic Scrubber (NaOH + Water) Vent Exhaust to Atmosphere Scrubber->Vent Clean Air Trap->Scrubber Acid Gases

Figure 2: Engineering controls for managing corrosive off-gases and preventing environmental release.

Critical Safety Parameters
  • Thermal Runaway: The reaction of carboxylic acids with

    
     is endothermic initially but can become exothermic if accumulation occurs. Always maintain a minimum temperature (50°C) during addition to ensure immediate consumption of reagents [2].
    
  • Water Incompatibility:

    
     reacts violently with water.[3] Ensure all condensers and jackets are pressure-tested for leaks before charging reagents.
    
  • Material Compatibility: Use PTFE, PFA, or glass-lined steel. Stainless steel (304/316) is not recommended due to chloride stress corrosion cracking [3].

Analytical Specifications

To ensure the "Trustworthiness" of the produced intermediate, the following specifications should be met before releasing the batch for downstream use.

TestMethodSpecification
Appearance VisualOff-white to yellow low-melting solid or liquid.
Assay HPLC (derivatized as methyl ester)

98.0%
Identification GC-MS or 1H-NMRMatches Reference Standard
Residual SOCl2 Titration / GC

0.5%
Water Content Karl Fischer (Oven Method)

0.1% (Strictly Anhydrous)

Troubleshooting Guide:

  • Issue: Low Yield / Tar formation.

    • Cause: Reaction temperature too high (>100°C) or insufficient inerting (moisture ingress).

  • Issue: Product Solidifies in Condenser.

    • Cause: Coolant temperature too low. The acid chloride may have a high melting point. Adjust coolant to 20°C during distillation.

References

  • Occupational Safety and Health Administration (OSHA). Thionyl Chloride: Occupational Health Guideline. Available at: [Link] (Verified General Safety Standard).

  • Process Safety Progress.Thermal Hazards of Thionyl Chloride Reactions.
  • United States Patent 5,245,063. Process for preparing carbonyl chlorides.[4] (1993). BASF SE. Available at:

  • United States Patent 5,942,625. Preparation of chloromethylpyridine hydrochlorides.[5] (1999).[5] Reilly Industries Inc. Available at:

Disclaimer: This protocol is for research and development purposes. All large-scale operations must undergo a rigorous Process Hazard Analysis (PHA) specific to the facility's equipment.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing Selectivity in Reactions with 6-Chloro-2-methylpyridine-3-carbonyl chloride

Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 6-Chloro-2-methylpyridine-3-carbonyl chloride....

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 6-Chloro-2-methylpyridine-3-carbonyl chloride. Our goal is to equip you with the knowledge to overcome common challenges, troubleshoot experimental issues, and ultimately improve the selectivity and yield of your reactions. We will move beyond simple protocols to explain the underlying chemical principles that govern the reactivity of this versatile building block.

Compound Profile and Intrinsic Reactivity

6-Chloro-2-methylpyridine-3-carbonyl chloride is a bifunctional molecule with two primary sites of reactivity. Understanding the electronic and steric nature of this reagent is the first step toward controlling its reactions.

  • The Acyl Chloride: This is the most reactive site. The carbonyl carbon is highly electrophilic due to the electron-withdrawing effects of both the adjacent chlorine atom and the electron-deficient pyridine ring. It is the intended target for most nucleophilic attacks (e.g., amidation, esterification). The reaction of acyl chlorides with amines is a common and efficient method for amide bond formation.[][2]

  • The C6-Chloro Substituent: The chlorine atom on the pyridine ring is a potential site for nucleophilic aromatic substitution (SNAr). However, this reaction is significantly less favorable than acylation and typically requires harsh conditions (high temperatures, strong nucleophiles) and is not a common side reaction under standard acylation protocols.

Key Compound Properties:

PropertyValue
Synonym 2-Chloronicotinoyl chloride
CAS Number 49609-84-9
Molecular Formula C₆H₃Cl₂NO
Molecular Weight 176.00 g/mol
Appearance White to yellow solid
Storage Store under inert gas, protect from moisture. Moisture sensitivity is a critical handling parameter.
Frequently Asked Questions (FAQs)

Q1: What are the most common side products I should be aware of when using 6-Chloro-2-methylpyridine-3-carbonyl chloride?

A: The most prevalent side products arise from the high reactivity of the acyl chloride group.

  • Hydrolysis: The acyl chloride reacts readily with trace amounts of water in your solvent, on your glassware, or in your amine/alcohol starting material to form the corresponding carboxylic acid (6-Chloro-2-methylnicotinic acid). This is often the primary source of yield loss.

  • Di-acylation: When using primary amines, it's possible for the amine to be acylated twice, especially if the stoichiometry is not carefully controlled or if the resulting amide is still sufficiently nucleophilic.

  • Reaction with Nucleophilic Bases: Bases like pyridine or 4-dimethylaminopyridine (DMAP) can act as nucleophilic catalysts. While sometimes used intentionally in catalytic amounts, using them as the primary acid scavenger can lead to the formation of a stable acylpyridinium salt, which can be a competing electrophile or a dead-end product.

Q2: My yields are consistently low. I suspect hydrolysis is the culprit. How can I rigorously minimize it?

A: Preventing hydrolysis requires a stringent approach to anhydrous conditions.

  • Glassware: Oven-dry all glassware at >120 °C for several hours and allow it to cool in a desiccator or under a stream of inert gas (Nitrogen or Argon) immediately before use.

  • Solvents: Use freshly opened anhydrous solvents or solvents purified through a solvent purification system. Aprotic, non-protic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are common choices.

  • Reagents: Ensure your nucleophile (amine/alcohol) and base are anhydrous. If necessary, dry them using appropriate methods.

  • Atmosphere: Conduct the entire reaction, including reagent transfers, under a positive pressure of an inert gas.

  • Procedure: Dissolve your nucleophile and base in the solvent first. Then, add the acyl chloride (either as a solid or a solution in anhydrous solvent) dropwise, preferably at a reduced temperature (e.g., 0 °C) to control the initial exotherm and minimize side reactions.

Q3: I'm trying to synthesize a secondary amide from a primary amine, but I'm getting a significant amount of the tertiary imide (di-acylated) product. How can I improve selectivity for mono-acylation?

A: This is a classic selectivity challenge. The key is to control the relative rates of the first and second acylation.

  • Stoichiometry: Use a slight excess of the primary amine (e.g., 1.1 to 1.5 equivalents) relative to the acyl chloride. This ensures there is always unreacted primary amine to compete with the newly formed secondary amide for the acylating agent.

  • Slow Addition: Add the acyl chloride solution very slowly to the solution of the amine and base. This keeps the instantaneous concentration of the acyl chloride low, favoring reaction with the more abundant and generally more nucleophilic primary amine.

  • Low Temperature: Perform the reaction at 0 °C or even lower (e.g., -20 °C). The activation energy for the second acylation is often higher, so lowering the temperature will slow it down more significantly than the first acylation, thus enhancing selectivity.

Q4: What type of base is optimal for scavenging the HCl generated during amidation or esterification?

A: The ideal base is a non-nucleophilic, sterically hindered amine, often referred to as a "proton sponge." Its sole purpose is to neutralize the HCl byproduct without competing with your primary nucleophile.

  • Recommended: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) are excellent choices. DIPEA is more sterically hindered and less nucleophilic than TEA, making it preferable for particularly sensitive reactions.

  • Use with Caution: Pyridine is a weaker base and is also nucleophilic, which can lead to side reactions as discussed in Q1.

  • Avoid: Strong inorganic bases like NaOH or KOH in solution are generally not used as they introduce water (promoting hydrolysis) and can catalyze the hydrolysis of the product amide or ester.

Troubleshooting Guide
Problem Potential Cause(s) Recommended Solution(s)
Low or No Yield 1. Reagent Decomposition: The acyl chloride has hydrolyzed due to improper storage or handling. 2. Reaction Conditions: Insufficient reaction time or temperature. 3. Poor Nucleophile: The amine or alcohol is not reactive enough.1. Use a fresh bottle of the acyl chloride or verify its activity (e.g., via IR spectroscopy to check for the C=O stretch of the carboxylic acid). 2. Monitor the reaction by TLC or LC-MS. If it stalls, consider slowly warming to room temperature or allowing it to stir longer. 3. For weakly nucleophilic amines/alcohols, consider adding a catalytic amount of DMAP.
Multiple Products Observed on TLC/LC-MS 1. Hydrolysis: The carboxylic acid byproduct is present. 2. Di-acylation: As discussed in FAQ Q3. 3. Reaction with Base: A nucleophilic base was used.1. Implement stringent anhydrous techniques (see FAQ Q2). The acid can often be removed during an aqueous basic workup. 2. Adjust stoichiometry, slow the addition rate, and lower the reaction temperature. 3. Switch to a non-nucleophilic base like DIPEA.
Reaction is Violent or Uncontrollable 1. Concentration Too High: The reaction is highly exothermic. 2. Rapid Addition: The acyl chloride was added too quickly.1. Use more solvent to dilute the reaction mixture. 2. Add the acyl chloride solution dropwise via an addition funnel over an extended period (e.g., 30-60 minutes) while maintaining a low internal temperature with an ice or dry ice bath.
Visualization of Key Concepts
Reaction Optimization Workflow

The following diagram outlines a decision-making process for optimizing the selectivity of your acylation reaction.

G cluster_start cluster_conditions Reaction Setup cluster_procedure Procedure cluster_outcome Analysis & Troubleshooting cluster_results start Define Nucleophile (e.g., Primary Amine) solvent Choose Anhydrous Solvent (DCM, THF) start->solvent base Select Non-Nucleophilic Base (1.1 eq DIPEA or TEA) solvent->base atmosphere Use Inert Atmosphere (N2 or Ar) base->atmosphere dissolve Dissolve Nucleophile & Base atmosphere->dissolve cool Cool to 0 °C dissolve->cool add Add Acyl Chloride (1.0 eq) Dropwise cool->add monitor Monitor by TLC/LC-MS add->monitor outcome Selective Mono-acylation? monitor->outcome success Success! Proceed to Workup outcome->success Yes failure No: Low Selectivity outcome->failure No troubleshoot Further Optimization: - Lower Temp (-20 °C) - Slower Addition - Use 1.2 eq Amine failure->troubleshoot

Caption: Decision workflow for selective mono-amidation.

Competing Reaction Pathways

This diagram illustrates the desired reaction competing with common side reactions.

G reagents Acyl Chloride + R-NH2 (in presence of Base, H2O) product Desired Product (Mono-amide) reagents->product  Desired Path (Controlled Temp, Stoich.) side1 Side Product (Hydrolysis to Acid) reagents->side1  Reacts with H2O side2 Side Product (Di-acylation) product->side2 Reacts with more Acyl Chloride

Caption: Desired reaction pathway versus common side reactions.

Optimized Protocol: Selective Synthesis of N-benzyl-6-chloro-2-methylnicotinamide

This protocol provides a robust, self-validating method for the selective mono-acylation of a primary amine, incorporating the principles discussed above.

Materials:

  • 6-Chloro-2-methylpyridine-3-carbonyl chloride (1.0 eq)

  • Benzylamine (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aq. NaHCO₃ solution

  • Brine

  • Anhydrous MgSO₄

Procedure:

  • Setup: Under a nitrogen atmosphere, add benzylamine (1.1 eq) and DIPEA (1.2 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar and a thermometer.

  • Dissolution: Add anhydrous DCM to dissolve the reagents completely.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Reagent Addition: In a separate flame-dried flask, dissolve 6-Chloro-2-methylpyridine-3-carbonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Transfer this solution to a dropping funnel and add it dropwise to the cooled amine solution over 30 minutes, ensuring the internal temperature does not rise above 5 °C.

  • Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour. Monitor the reaction progress by TLC (e.g., using 3:7 Ethyl Acetate:Hexanes).

  • Warming: Once the starting material is consumed, remove the ice bath and allow the mixture to warm to room temperature and stir for an additional hour.

  • Quenching & Workup: Pour the reaction mixture into a separatory funnel containing saturated aq. NaHCO₃ solution. Extract the aqueous layer twice with DCM.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure secondary amide.

References
  • Organic Syntheses Procedure. (n.d.). Metalation of 2-Methylpyridine Derivatives.
  • ChemScene. (n.d.). 3-Bromo-6-chloro-2-methylpyridine.
  • BOC Sciences. (2024). Twenty-nine Methods for Amide Synthesis.
  • Chemistry LibreTexts. (2023). Making Amides from Acyl Chlorides.
  • Fisher Scientific. (n.d.). Amide Synthesis.
  • Sigma-Aldrich. (n.d.). 2-Chloropyridine-3-carbonyl chloride 98%.

Sources

Optimization

Technical Support Center: Navigating Scale-Up Challenges in the Production of 6-Chloro-2-methylpyridine-3-carbonyl chloride

Welcome to the technical support guide for the synthesis and scale-up of 6-Chloro-2-methylpyridine-3-carbonyl chloride. This molecule is a critical building block in the development of advanced pharmaceutical and agroche...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis and scale-up of 6-Chloro-2-methylpyridine-3-carbonyl chloride. This molecule is a critical building block in the development of advanced pharmaceutical and agrochemical agents. However, its reactive nature presents unique challenges when transitioning from laboratory-scale experiments to pilot or commercial-scale production. This guide is designed for researchers, chemists, and process development professionals, providing field-proven insights and troubleshooting solutions in a direct question-and-answer format to ensure the safety, efficiency, and success of your scale-up campaign.

Part 1: Foundational Safety Protocols & Handling FAQs

Scaling up the production of a reactive acyl chloride requires an unwavering commitment to safety. The following section addresses the most common safety-related queries.

Q1: What are the primary hazards associated with 6-Chloro-2-methylpyridine-3-carbonyl chloride and its typical reagents like thionyl chloride?

A: The primary hazards stem from the reactivity and corrosivity of the materials involved. 6-Chloro-2-methylpyridine-3-carbonyl chloride is a potent lachrymator and is corrosive. It will cause severe skin burns and eye damage upon contact.[1] Inhalation can lead to respiratory irritation. The most significant risk during its synthesis is the use of chlorinating agents like thionyl chloride (SOCl₂). Thionyl chloride reacts violently with water, releasing toxic gases such as hydrogen chloride (HCl) and sulfur dioxide (SO₂). Furthermore, thermal decomposition can produce a host of toxic fumes.[2]

Q2: What is the mandatory Personal Protective Equipment (PPE) when handling this compound and its precursors?

A: A comprehensive PPE strategy is non-negotiable. All operations should be conducted within a certified chemical fume hood.[3]

  • Eye Protection: Chemical safety goggles and a full-face shield are required.[1]

  • Hand Protection: Use chemical-resistant gloves. Butyl rubber is often recommended for pyridine derivatives and acid chlorides; nitrile gloves may offer insufficient protection for prolonged contact.[3] Always consult the glove manufacturer's compatibility chart.

  • Body Protection: A flame-retardant lab coat, fully buttoned, and chemical-resistant apron are necessary. For larger-scale operations, a full chemical suit may be required.[2]

  • Respiratory Protection: If there is any risk of exposure outside a fume hood, a chemical respirator with an appropriate cartridge for organic vapors and acid gases is mandatory.[1][4]

Q3: How should 6-Chloro-2-methylpyridine-3-carbonyl chloride be stored to ensure stability and prevent accidents?

A: Proper storage is critical to prevent degradation and hazardous reactions. The compound is sensitive to moisture and should be stored in a tightly closed container under an inert atmosphere (e.g., nitrogen or argon). The storage area must be cool, dry, and well-ventilated, away from heat, sparks, and incompatible materials such as strong oxidizers, acids, bases, and especially water.[3][4]

Hazard CategoryMitigation Strategy
Corrosivity Use appropriate PPE (gloves, face shield); handle in fume hood.
Reactivity with Water Ensure all glassware and solvents are anhydrous; store under inert gas.
Toxicity/Irritation Avoid inhalation and skin contact; ensure adequate ventilation.
Thermal Instability Store away from heat sources; control reaction exotherms during synthesis.
Table 1: Summary of Key Hazards and Mitigation Strategies.

Part 2: The Synthetic Pathway & Critical Control Points

The most common route to 6-Chloro-2-methylpyridine-3-carbonyl chloride involves the chlorination of its corresponding carboxylic acid, 6-Chloro-2-methylnicotinic acid. This step is the source of most scale-up challenges.

G cluster_0 Process Flow: Chlorination Step Start 6-Chloro-2-methylnicotinic Acid in Anhydrous Solvent Inert Inert Atmosphere (N₂ or Ar Purge) Start->Inert Critical Setup Addition Controlled Addition (Sub-surface, <10°C) Inert->Addition Reagent Chlorinating Agent (e.g., SOCl₂) Reagent->Addition Reaction Reaction Monitoring (IPC by HPLC/TLC) Addition->Reaction Exothermic Step Workup Solvent Removal & Product Isolation Reaction->Workup Upon Completion End Final Product: 6-Chloro-2-methylpyridine- 3-carbonyl chloride Workup->End

Caption: Critical workflow for the chlorination of 6-Chloro-2-methylnicotinic acid.

Part 3: Troubleshooting Guide: Common Scale-Up Issues

Issue 1: Product Degradation via Hydrolysis

Q: My final product is contaminated with the starting material, 6-Chloro-2-methylnicotinic acid, and yields are inconsistent. What is happening and how do I fix it?

A: This is the most common problem and is almost certainly caused by hydrolysis of the product. The carbonyl carbon in the acyl chloride is highly electrophilic and extremely susceptible to nucleophilic attack by water.[5] On a larger scale, opportunities for moisture ingress increase.

Troubleshooting Steps:

  • Ensure Anhydrous Conditions: All solvents (e.g., toluene, dichloromethane) must be rigorously dried. Use freshly distilled solvents or pass them through activated alumina columns. All glassware and reactors must be oven or flame-dried and cooled under an inert atmosphere.[5]

  • Verify Reagent Purity: The starting carboxylic acid must be dry. Reagents like amines used in subsequent steps must also be free of water.

  • Standardize Inert Gas Procedure: The reaction vessel must be thoroughly purged with dry nitrogen or argon. This involves several cycles of evacuating the vessel under vacuum and refilling with the inert gas. Maintain a positive pressure of inert gas throughout the reaction and work-up.[5]

  • Control Atmospheric Exposure: Transfer reagents via cannula or under a blanket of inert gas. Avoid opening the reactor to the atmosphere, especially during work-up procedures.

G Start High Carboxylic Acid Impurity Detected Q1 Were solvents certified anhydrous? Start->Q1 Fix1 Action: Re-dry all solvents and re-run. Q1->Fix1 No Q2 Was the reaction run under a strict inert atmosphere? Q1->Q2 Yes A1_Yes Yes A1_No No End Problem Resolved Fix1->End Fix2 Action: Improve inerting procedure (vacuum/purge cycles). Q2->Fix2 No Q3 Was the starting material completely dry? Q2->Q3 Yes A2_Yes Yes A2_No No Fix2->End Fix3 Action: Dry starting material (e.g., azeotropic distillation). Q3->Fix3 No Q3->End Yes A3_No No Fix3->End

Caption: Decision tree for troubleshooting hydrolysis in the reaction mixture.

Issue 2: Poor Exotherm Control & Thermal Runaway

Q: During the addition of thionyl chloride, I'm seeing a significant and hard-to-control temperature spike. Why is this a major concern during scale-up?

A: The reaction between a carboxylic acid and thionyl chloride is highly exothermic. On a small scale, the high surface-area-to-volume ratio allows for easy heat dissipation. When scaling up, the volume increases cubically while the surface area for cooling only increases squarely, leading to inefficient heat removal. An uncontrolled exotherm can cause the reaction solvent to boil, leading to a dangerous pressure increase. It can also trigger hazardous decomposition reactions. For instance, studies on similar processes have identified dangerous incompatibilities, such as the use of thionyl chloride in MTBE, which can lead to solvent decomposition and significant outgassing.[6]

Mitigation Strategies:

  • Reaction Calorimetry: Before scaling up, perform reaction calorimetry (e.g., using an RC1 calorimeter) to understand the heat of reaction, maximum temperature of the synthetic reaction (MTSR), and potential for thermal accumulation. This data is essential for safe process design.

  • Controlled Addition: Implement slow, subsurface addition of the chlorinating agent. This prevents accumulation of unreacted reagent and allows the cooling system to keep pace with heat generation.

  • Efficient Cooling: Use a jacketed reactor with a reliable and powerful cooling system. Ensure the heat transfer fluid and flow rate are adequate for the calculated heat load.

  • Solvent Choice: Select a solvent with a suitable boiling point that can help absorb some of the heat energy without over-pressurizing the reactor. Toluene is often a good choice.[6]

Part 4: Scale-Up & Process Optimization FAQs

Q: What analytical methods should be used for in-process control (IPC) and final product release?

A: A robust analytical strategy is key to a controlled and reproducible process.

  • In-Process Control (IPC): High-Performance Liquid Chromatography (HPLC) with UV detection is the preferred method to monitor the disappearance of the starting carboxylic acid and the appearance of the acyl chloride product.[7] This allows for precise determination of reaction completion.

  • Final Product Release:

    • Purity: A validated HPLC method should be used to determine the purity of the isolated product and quantify impurities like the residual carboxylic acid.

    • Residual Solvents: Gas Chromatography (GC) with a Flame Ionization Detector (FID) is the standard method for quantifying residual solvents from the work-up.[8]

    • Identity Confirmation: Techniques like NMR and Mass Spectrometry (MS) should be used to confirm the structure of the final product. For trace-level impurity analysis, LC-MS/MS offers superior sensitivity and selectivity.[9]

Q: Are there safer or more efficient alternatives to thionyl chloride for this chlorination at an industrial scale?

A: While thionyl chloride is common, its hazardous byproducts (HCl, SO₂) make handling and scrubbing at a large scale challenging.

  • Oxalyl Chloride: Often used with a catalytic amount of DMF, oxalyl chloride is highly effective. However, it is more expensive and produces carbon monoxide (CO) and carbon dioxide (CO₂) as byproducts, which also require careful off-gas management.

  • Cyanuric Chloride: In some cases, cyanuric chloride (trichloro-s-triazine) can be used as a milder and safer alternative to thionyl chloride for converting carboxylic acids to acid chlorides. It is a solid, making it easier to handle, and the reaction byproducts are often easier to manage. Studies have shown its effectiveness in producing chloromethylpyridine derivatives without certain side products associated with thionyl chloride.[10] A thorough evaluation would be necessary to confirm its suitability for this specific substrate.

Appendix: Key Experimental Protocols

Protocol 1: In-Process Control (IPC) by HPLC

  • Sample Preparation: Carefully withdraw an aliquot (e.g., 0.1 mL) from the reaction mixture under an inert atmosphere. Immediately quench it in a known volume (e.g., 10 mL) of a 1:1 acetonitrile/water solution to hydrolyze the remaining acyl chloride back to the carboxylic acid for stable analysis.

  • Instrumentation:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (with 0.1% trifluoroacetic acid) and acetonitrile.

    • Detection: UV at 270 nm.

  • Analysis: Monitor the peak corresponding to 6-Chloro-2-methylnicotinic acid. The reaction is considered complete when the peak area of the starting material is less than a predetermined threshold (e.g., <1% of its initial area).

References

  • Pyridine, Hazard Assessment. [Online].
  • Gutiérrez, J. E., et al. "Optimization of the synthesis, in silico ADME/Tox profiling studies, and evaluation of the antimalarial activity of (7-chloroquinolin-4-ylthio)
  • SAFETY DATA SHEET - 3-Chloropyridine. Chem Service. [Online].
  • SAFETY DATA SHEET - 2-Cyano-6-methylpyridine. TCI Chemicals. [Online].
  • SAFETY DATA SHEET - 2-Chloro-6-methyl-3-pyridinecarbonitrile. Thermo Fisher Scientific. [Online].
  • SAFETY DATA SHEET - Pyridine-2-carbonyl Chloride Hydrochloride. TCI Chemicals. [Online].
  • ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry. [Online].
  • Zanotti-Gerosa, A., et al. "New Insight into a Deceptively Simple Reaction: The Coordination of bpy to RuII–Carbonyl Precursors – The Central Role of the fac-[Ru(bpy)Cl(CO)3]+ Intermediate and the Chloride Rebound Mechanism.
  • Exploring 3-Bromo-6-chloro-2-methylpyridine: A Versatile Chemical Intermediate. [Online].
  • Henderson, K., et al. "Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride.
  • Analytical Methods for Atmospheric Carbonyl Compounds: A Review. MDPI. [Online].
  • Preventing hydrolysis of 6-Nitropyridine-2-carbonyl chloride during reaction setup. Benchchem. [Online].
  • Urošević, M., et al. "Optimization of the reaction conditions of the synthesis of 2,3,5-trimethylpyridine from 3-amino-2-methylpropenal and methylethylketone.
  • The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity. Journal of Applied Pharmaceutical Science.
  • 2-Chloro-6-methylpyridine synthesis. ChemicalBook. [Online].
  • 6-chloro-pyridine-2-carbonyl chloride. Echemi. [Online].
  • Application Notes and Protocols for Scale-Up Synthesis of Derivatives Using Pyridine-2-carboxylic Anhydride. Benchchem. [Online].
  • Chemical Synthesis with 3-Amino-6-chloro-2-methylpyridine: A Manufacturer's Perspective. [Online].
  • 2-Chloro-6-(trichloromethyl)pyridine Safety Data Sheet. Jubilant Ingrevia Limited. [Online].
  • Analytical methods and experimental quality in studies targeting carbonyls in electronic cigarette aerosols. PMC. [Online].
  • SAFETY DATA SHEET - 3-Bromo-2-chloro-6-methylpyridine. [Online].
  • Optimization of Methyl Chloride Production from Methanol and Hydrogen Chloride by Enhancing Purity and Reducing Total Energy Demand.
  • Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization. Semantic Scholar. [Online].
  • Efficient synthesis of 6-membered cyclic monothiocarbonates from halohydrin and carbonyl sulfide. Chemical Communications (RSC Publishing). [Online].
  • Synthesis of 6-azaindoles via formal electrophilic [4 + 1]-cyclization of 3-amino-4-methyl pyridines: new frontiers of diversity. RSC Publishing. [Online].
  • Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS.

Sources

Reference Data & Comparative Studies

Validation

Characterization of 6-Chloro-2-methylpyridine-3-carbonyl chloride: A Comparative Analytical Guide

Executive Summary 6-Chloro-2-methylpyridine-3-carbonyl chloride is a high-value scaffold in the synthesis of kinase inhibitors and GPCR ligands. Its electrophilic carbonyl center is critical for amide coupling, yet this...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Chloro-2-methylpyridine-3-carbonyl chloride is a high-value scaffold in the synthesis of kinase inhibitors and GPCR ligands. Its electrophilic carbonyl center is critical for amide coupling, yet this same reactivity renders it unstable during standard analytical workflows.

This guide compares two distinct characterization strategies: Direct Analysis (Method A) and In-Situ Derivatization (Method B) . While Method A offers speed, it is prone to hydrolysis artifacts that can lead to false purity assessments. Method B, though requiring an extra step, provides a self-validating system that unambiguously confirms the integrity of the acyl chloride moiety.

Part 1: The Stability Conundrum (Methodology Comparison)

The fundamental challenge in characterizing this molecule is its susceptibility to hydrolysis. Upon exposure to atmospheric moisture, the acyl chloride converts to 6-chloro-2-methylnicotinic acid.

Comparative Workflow Analysis

The following diagram illustrates the decision logic between Direct Analysis and Derivatization, highlighting the risk points in Method A.

AnalyticalWorkflow Start Sample: 6-Chloro-2-methylpyridine- 3-carbonyl chloride Split Choose Method Start->Split MethodA Method A: Direct Analysis (Anhydrous CDCl3) Split->MethodA Speed MethodB Method B: Derivatization (Quench w/ MeOH) Split->MethodB Accuracy AnalysisA 1H NMR Analysis MethodA->AnalysisA Strictly Dry Conditions AnalysisB 1H NMR & LC-MS Analysis MethodB->AnalysisB Immediate Reaction ResultA Risk: H2O spikes lead to Hydrolysis Artifact (Acid) AnalysisA->ResultA If moisture present ResultB Result: Stable Methyl Ester (Definitive Proof of COCl) AnalysisB->ResultB

Figure 1: Analytical Decision Tree. Method B (Green) eliminates the ambiguity of hydrolysis artifacts common in Method A (Red).

Part 2: NMR Characterization Strategy

Diagnostic Signals & Chemical Shifts

The pyridine ring protons (H-4 and H-5) and the 2-methyl group are the primary reporters. The chemical shift of H-4 is particularly sensitive to the electronic nature of the substituent at C-3 (COCl vs. COOH vs. COOMe).

Structural Numbering:

  • Position 2: Methyl group

  • Position 3: Carbonyl substituent (The variable)

  • Position 4: Aromatic Proton (Ortho to Carbonyl)

  • Position 5: Aromatic Proton (Ortho to Chlorine)

  • Position 6: Chlorine

Comparative Data Table

The table below contrasts the expected shifts for the Acid Chloride (Target), the Methyl Ester (Derivative), and the Carboxylic Acid (Hydrolysis Impurity).

FeatureAcid Chloride (Target)Methyl Ester (Method B Product)Carboxylic Acid (Hydrolysis Artifact)
Solvent

(Anhydrous)


or

H-4 (ppm) 8.15 - 8.25 (d)8.05 - 8.15 (d)8.20 - 8.30 (d)
H-5 (ppm) 7.30 - 7.40 (d)7.25 - 7.35 (d)7.45 - 7.55 (d)
2-Me (ppm) 2.80 - 2.85 (s)2.75 - 2.80 (s)2.60 - 2.70 (s)
Diagnostic No exchangeable protonsSinglet ~3.95 ppm (-OCH3) Broad singlet >11 ppm (-COOH)
Coupling (

)

Hz

Hz

Hz

Technical Insight: The H-4 proton in the acid chloride is deshielded relative to the ester due to the stronger electron-withdrawing nature of the -COCl group compared to -COOMe. However, if the sample contains water, the Acid Chloride hydrolyzes to the Acid, which often forms dimers or H-bonds, shifting H-4 downfield and confusing the assignment. Method B is superior because the Methyl Ester signal (~3.95 ppm) is distinct and cannot be formed from the Acid under mild conditions.

Part 3: Mass Spectrometry Profiling

Direct MS analysis of acid chlorides typically fails because the highly reactive COCl group hydrolyzes in the ion source (ESI/APCI), yielding the [M+H]+ of the acid (Mass 171/173).

Therefore, Method B (Methyl Ester) is required for valid MS characterization.

Chlorine Isotope Signature

The presence of Chlorine at Position 6 provides a definitive isotopic fingerprint. Chlorine exists as


 (75.8%) and 

(24.2%).
  • Ratio: 3:1 (M : M+2)[1][2][3]

  • Validation: Any mass spectrum must show this 3:1 doublet. If the ratio is 1:1, you have Bromine.[1][2][3][4] If no doublet, you have lost the Halogen.

Fragmentation Pathway (Methyl Ester Derivative)
  • Parent Ion (Methyl Ester):

    
    
    
  • Exact Mass (

    
    ):  185.02
    
  • Observed Ions (ESI+):

    • m/z 186.0

      
       (Base peak, 100%)
      
    • m/z 188.0

      
       (~33% intensity)
      
  • Key Fragment: Loss of the Methoxy group (-OMe, 31 amu) to form the acylium ion is common in high-energy collisions.

Part 4: Experimental Protocols

Protocol A: In-Situ Derivatization (Recommended)

Use this for Purity Assays and Certificate of Analysis (CoA) generation.

  • Sampling: Dissolve 10-15 mg of the bulk acid chloride in 0.5 mL of anhydrous Methanol (MeOH) .

  • Reaction: Shake gently for 30 seconds. The reaction is exothermic and instantaneous:

    
    
    
  • Workup (Optional but recommended): Evaporate the MeOH under a stream of nitrogen to remove excess HCl (which can broaden NMR peaks). Redissolve the residue in

    
    .
    
  • Analysis: Acquire standard

    
     NMR.
    
  • Validation Criteria:

    • Presence of Methyl singlet at ~3.95 ppm.

    • Integration of Methyl (3H) vs Aromatic H-4 (1H) must be 3:1.

Protocol B: Direct Analysis (Qualitative Only)

Use this only to check "potency" during synthesis, not for final purity.

  • Preparation: Use an oven-dried NMR tube and a fresh ampoule of

    
     (stored over molecular sieves).
    
  • Sampling: Dissolve 20 mg of sample in

    
     under an inert atmosphere (Nitrogen/Argon glove bag if possible).
    
  • Analysis: Run immediately.

  • Warning: Any peak broadening or the appearance of a broad singlet >10 ppm indicates hydrolysis.

Part 5: Troubleshooting & Artifacts

The "Hydrolysis Trap"

A common error is mistaking the Hydrolysis Product (Acid) for the Acid Chloride because their aromatic regions are similar.

Visualizing the Failure Mode:

FailureMode Src Acid Chloride (m/z 189/191) Process ESI Source (Wet) Src->Process Injection Artifact Artifact Detected: Carboxylic Acid (m/z 172/174) Process->Artifact Hydrolysis

Figure 2: MS Failure Mode. Direct injection of acid chloride into ESI sources almost always results in the detection of the acid, leading to incorrect mass confirmation.

Summary Checklist
  • Is the Cl isotope pattern (3:1) present? (Confirms 6-Chloro core).

  • Is the Methyl Ester singlet (~3.95 ppm) sharp? (Confirms derivatization success).

  • Is the aromatic coupling ~8.0 Hz? (Confirms 2,3,6-substitution pattern).

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

  • NIST Chemistry WebBook. Mass Spectrum of Chlorinated Pyridines. National Institute of Standards and Technology.

  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Authoritative online resource for chemical shifts).

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal of 6-Chloro-2-methylpyridine-3-carbonyl chloride

[1] Executive Directive: Immediate Hazards STOP AND READ: Do not treat this compound as a standard organic solvent or mineral acid. Water Reactivity: 6-Chloro-2-methylpyridine-3-carbonyl chloride reacts violently with wa...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Directive: Immediate Hazards

STOP AND READ: Do not treat this compound as a standard organic solvent or mineral acid.

  • Water Reactivity: 6-Chloro-2-methylpyridine-3-carbonyl chloride reacts violently with water, generating heat and releasing hydrogen chloride (HCl) gas.[1]

  • Prohibition: NEVER pour the neat chemical directly into a sink or waste drum containing aqueous solutions.

  • Toxicity: Unlike simple acyl chlorides (e.g., acetyl chloride), the parent structure is a pyridine derivative .[1] Even after neutralization, the resulting carboxylic acid likely retains aquatic toxicity and regulatory restrictions. Do not dispose of the neutralized solution down the drain.

Chemical Intelligence & Risk Profile

To safely dispose of this material, you must understand its degradation pathway. The disposal procedure is essentially a controlled synthesis of the less hazardous carboxylic acid.

Reaction Mechanism (Hydrolysis)

The carbonyl chloride moiety (-COCl) is the primary instability point.[1] Upon contact with water, it undergoes nucleophilic acyl substitution:[1]


[1]
  • R = 6-Chloro-2-methylpyridine-3-yl[1]

  • Hazard Source 1 (Exotherm): The bond formation and solvation of HCl release significant energy, capable of boiling the solvent and splashing corrosive material.[1]

  • Hazard Source 2 (Off-gassing): The release of HCl gas requires active ventilation (fume hood) and potentially a base trap.[1]

Physical & Chemical Properties Table[1][2]
PropertyValue/DescriptionOperational Implication
Physical State Solid or Liquid (Low MP)May require melting or dissolution before quenching.[1]
Reactivity Water-Reactive, CorrosiveStrict exclusion of moisture until controlled quenching.
By-products HCl, Pyridine-carboxylic acidRequires acid-gas scrubbing or ventilation.
Waste Code D002 (Corrosive), Potential D038Must be segregated as Hazardous Waste after quenching.[1]

Pre-Operational Planning

Personal Protective Equipment (PPE) Matrix
  • Eyes: Chemical splash goggles + Face shield (8-inch minimum).[1]

  • Hands: Double gloving required.

    • Inner: Nitrile (4 mil).[1]

    • Outer: Silver Shield/4H (Laminate) or thick Neoprene.[1] Standard nitrile degrades quickly upon exposure to concentrated acid chlorides.

  • Respiratory: Work strictly within a certified chemical fume hood.

Engineering Controls[1][3][4]
  • Fume Hood: Sash at lowest working height.

  • Cooling: Ice/water bath ready.

  • Stirring: Magnetic stir plate with Teflon-coated bar.

The Quenching Protocol (Step-by-Step)

This protocol converts the reactive acid chloride into a stable (but still hazardous) waste stream.[1]

Workflow Visualization

The following diagram outlines the decision logic and workflow for disposal.

DisposalWorkflow Start Identify Waste Material CheckState Physical State? Start->CheckState Solid Solid / Neat Liquid CheckState->Solid Solution Dissolved in Organic Solvent CheckState->Solution Dissolve Dissolve in inert solvent (DCM or Toluene) Solid->Dissolve Prep Prepare Quench Bath (Ice Water + 10% NaOH/NaHCO3) Solution->Prep Dissolve->Prep Action SLOW Addition of Acid Chloride TO Bath Prep->Action Monitor Monitor Temp (<20°C) and pH Action->Monitor CheckPH Is pH Neutral (6-8)? Monitor->CheckPH Adjust Add more Base CheckPH->Adjust No Finalize Collect as Hazardous Waste (Do NOT Drain Pour) CheckPH->Finalize Yes Adjust->Monitor

Figure 1: Decision logic for the safe quenching and disposal of acid chlorides.

Detailed Methodology
Phase 1: Preparation
  • Prepare the Quench Bath: In a large beaker or Erlenmeyer flask (3x the volume of the waste), create a slurry of ice and water.[1]

    • Recommendation: Add Sodium Carbonate (Na2CO3) or Sodium Bicarbonate (NaHCO3) to the ice bath before starting.[1] This neutralizes HCl as it forms, preventing the escape of acidic fumes.[1]

    • Ratio: Use approximately 2-3 molar equivalents of base relative to the acid chloride.

  • Prepare the Waste: If the 6-Chloro-2-methylpyridine-3-carbonyl chloride is a solid or neat liquid, dissolve it in a minimal amount of an inert, non-water-miscible solvent (e.g., Dichloromethane or Toluene).[1] This acts as a heat sink and moderates the reaction rate.

Phase 2: Controlled Hydrolysis[1]
  • The Golden Rule: Always add the Acid Chloride to the Water/Base . NEVER add water to the Acid Chloride.

  • Addition: Using an addition funnel (for large amounts) or a pipette (for small amounts), add the acid chloride solution dropwise to the rapidly stirring ice/base slurry.[1]

  • Temperature Check: Monitor the temperature. If the solution boils or fumes excessively, stop addition and add more ice.

Phase 3: Verification
  • Test pH: Once addition is complete, test the pH of the aqueous layer. It should be between pH 6 and 9.[2]

    • If Acidic (pH < 6): Slowly add more saturated sodium bicarbonate solution until neutral.

    • If Basic (pH > 10):[1] This is acceptable for waste collection, but ensure it is not compatible with other waste streams if mixing.

Phase 4: Waste Packaging[1]
  • Separation (Optional but Recommended): You will likely have a biphasic mixture (Organic solvent + Aqueous salt solution).[1]

    • Do not separate unless required by your specific waste hauler. Most EHS protocols prefer the entire quenched mixture be bottled together to minimize handling.

  • Labeling: Label the container clearly.

    • Primary Label: "Hazardous Waste - Quenched Acid Chloride."

    • Constituents: "Dichloromethane (or used solvent), Sodium Chloride, 6-Chloro-2-methylpyridine-3-carboxylic acid, Water."[1]

    • Hazard Checkbox: Toxic, Corrosive (if pH is not perfectly neutral).[1]

Emergency Contingencies

Accidental Spills (Outside Fume Hood)

If the neat material spills on the bench or floor:

  • Evacuate: Clear the immediate area. The fumes are lachrymatory and corrosive.[3]

  • Do Not Use Water: Do not spray water on the spill.[4]

  • Absorb: Use a dry absorbent material (Vermiculite, Dry Sand, or specialized Acid-Sorb).[1]

  • Neutralize (In-situ): Once absorbed, cover the pile with solid Sodium Bicarbonate or Calcium Carbonate (Lime) to neutralize the acid generated by ambient moisture.[1]

  • Collect: Scoop into a hazardous waste pail.

First Aid
  • Skin Contact: Immediate flush with water for 15 minutes.[5][6][4][3] The hydrolysis reaction will occur on the skin (generating HCl), so speed is critical to prevent deep chemical burns.[1]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • United States Environmental Protection Agency (EPA). (n.d.).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

  • Sigma-Aldrich. (2024).[1] Safety Data Sheet: Acid Chlorides (Generic Guidelines). [1]

  • University of California, Irvine. (n.d.).[1] Standard Operating Procedure: Water Reactive Chemicals.

Sources

Handling

A Researcher's Guide to the Safe Handling of 6-Chloro-2-methylpyridine-3-carbonyl chloride

For the modern researcher navigating the complexities of pharmaceutical and agrochemical synthesis, a deep and practical understanding of chemical safety is not merely a procedural formality—it is the bedrock of innovati...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher navigating the complexities of pharmaceutical and agrochemical synthesis, a deep and practical understanding of chemical safety is not merely a procedural formality—it is the bedrock of innovation. This guide provides essential, experience-driven insights into the safe handling of 6-Chloro-2-methylpyridine-3-carbonyl chloride, a reactive intermediate that demands meticulous attention to detail. Our objective is to empower you with the knowledge to not only protect yourself and your colleagues but also to ensure the integrity of your research.

The dual reactivity of the acyl chloride and the pyridine scaffold in 6-Chloro-2-methylpyridine-3-carbonyl chloride necessitates a comprehensive safety protocol. Acyl chlorides, as a class, are notoriously reactive towards nucleophiles, including water, and their handling requires stringent anhydrous conditions to prevent the formation of corrosive hydrochloric acid. The pyridine core, while a common motif in bioactive molecules, also presents its own set of toxicological considerations.

This guide is structured to provide a holistic operational plan, from the moment of receipt to the final disposal of this compound. We will delve into the rationale behind each procedural step, fostering a deeper understanding of the "why" behind the "how."

I. Hazard Assessment and Personal Protective Equipment (PPE)

A thorough understanding of the potential hazards is the first line of defense. Based on the known reactivity of acyl chlorides and pyridine derivatives, 6-Chloro-2-methylpyridine-3-carbonyl chloride is anticipated to be corrosive, a lachrymator (induces tearing), and harmful if inhaled, ingested, or absorbed through the skin. The primary hazards stem from the carbonyl chloride moiety, which readily hydrolyzes upon contact with moisture to release hydrogen chloride (HCl) gas, a corrosive respiratory irritant.

Your personal protective equipment is your most immediate and critical barrier against exposure. The following table outlines the minimum required PPE for handling this compound.

Equipment Specification Rationale
Eye and Face Protection Chemical safety goggles and a full-face shieldAcyl chlorides can cause severe eye burns and permanent damage upon contact. The face shield provides an additional layer of protection against splashes and fumes.
Hand Protection Nitrile or neoprene gloves (double-gloving recommended)Provides a robust barrier against skin contact. Double-gloving is a prudent measure to mitigate the risk of exposure from a single glove failure.
Body Protection Flame-resistant lab coat or chemical-resistant apronProtects against accidental spills and splashes. A flame-resistant lab coat is advisable due to the potential for exothermic reactions.
Respiratory Protection A properly fitted NIOSH-approved respirator with an acid gas cartridgeRecommended when handling larger quantities or when adequate ventilation cannot be guaranteed. This is crucial for preventing respiratory tract irritation from HCl gas.

II. Operational Plan: From Receipt to Reaction

A systematic workflow is essential to minimize the risk of exposure and ensure the successful execution of your experiment. The following diagram and procedural steps outline a comprehensive operational plan.

operational_workflow cluster_prep Preparation cluster_handling Handling cluster_reaction Reaction cluster_cleanup Cleanup and Disposal prep_ppe Don Appropriate PPE prep_hood Ensure Fume Hood is Operational prep_ppe->prep_hood prep_materials Gather and Inspect Materials prep_hood->prep_materials handle_receive Receive and Inspect Container prep_materials->handle_receive handle_weigh Weigh Under Inert Atmosphere handle_receive->handle_weigh handle_dissolve Dissolve in Anhydrous Solvent handle_weigh->handle_dissolve react_add Add to Reaction Mixture handle_dissolve->react_add react_monitor Monitor Reaction Progress react_add->react_monitor cleanup_quench Quench Unused Reagent react_monitor->cleanup_quench cleanup_dispose Dispose of Waste cleanup_quench->cleanup_dispose cleanup_decontaminate Decontaminate Glassware and Surfaces cleanup_dispose->cleanup_decontaminate

Caption: Operational workflow for handling 6-Chloro-2-methylpyridine-3-carbonyl chloride.

Step-by-Step Handling Procedure:

  • Preparation:

    • Don Appropriate PPE: Before entering the laboratory, ensure you are wearing all the PPE outlined in the table above.

    • Verify Fume Hood Functionality: Confirm that the chemical fume hood has a valid inspection sticker and that the airflow is adequate.

    • Material Preparation: Gather all necessary anhydrous solvents, glassware (oven- or flame-dried), and reagents. Ensure your reaction setup is assembled and under an inert atmosphere (e.g., nitrogen or argon).

  • Handling and Weighing:

    • Container Inspection: Upon receiving the chemical, carefully inspect the container for any signs of damage or leakage.

    • Inert Atmosphere Weighing: This compound is moisture-sensitive. Weigh the required amount in a glove box or under a stream of inert gas to prevent hydrolysis.

    • Dissolution: In the fume hood, carefully dissolve the weighed compound in an appropriate anhydrous solvent. This should be done slowly and, if necessary, with cooling, as the dissolution process may be exothermic.

  • Reaction:

    • Controlled Addition: Add the solution of 6-Chloro-2-methylpyridine-3-carbonyl chloride to the reaction mixture dropwise, using an addition funnel. Maintain a controlled temperature throughout the addition.

    • Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

III. Spill Management and Decontamination

In the event of a spill, a swift and appropriate response is crucial to mitigate the hazard.

For a Small Spill (manageable by trained personnel):

  • Evacuate and Ventilate: Alert others in the immediate vicinity and ensure the area is well-ventilated.

  • Neutralize: Cautiously cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a commercial spill absorbent for acids.

  • Collect: Once the spill is absorbed, carefully scoop the material into a designated, labeled waste container.

  • Decontaminate: Wipe the spill area with a cloth dampened with a dilute solution of sodium bicarbonate, followed by a water rinse.

For a Large Spill:

  • Evacuate Immediately: Evacuate the laboratory and alert your institution's emergency response team.

  • Isolate the Area: If it is safe to do so, close the doors to the laboratory to contain the fumes.

  • Do Not Attempt to Clean Up: A large spill of this reactive compound requires specialized equipment and training to manage safely.

IV. Disposal Plan

Proper disposal is a critical final step in the safe handling of 6-Chloro-2-methylpyridine-3-carbonyl chloride and its associated waste.

  • Unused Reagent: Unused or excess 6-Chloro-2-methylpyridine-3-carbonyl chloride should be quenched before disposal. This can be achieved by slowly and cautiously adding the compound to a stirred, ice-cold solution of a weak base, such as sodium bicarbonate. The reaction can be vigorous and should be performed in a fume hood.

  • Contaminated Materials: All contaminated materials, including gloves, absorbent materials from spills, and empty containers, must be disposed of as hazardous waste. Place these items in a clearly labeled, sealed container.

  • Waste Streams: Maintain separate, labeled waste containers for halogenated and non-halogenated organic waste.

Never dispose of 6-Chloro-2-methylpyridine-3-carbonyl chloride or any other reactive chemical down the drain. Always adhere to your institution's specific hazardous waste disposal protocols.

V. Emergency First Aid

In the event of accidental exposure, immediate and appropriate first aid is critical.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][2]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[1][2]

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 6-Chloro-2-methylpyridine-3-carbonyl chloride in their synthetic endeavors, fostering a culture of safety and scientific excellence.

References

Sources

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